5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid

Core Science & Biosynthesis

"synthesis of 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid"

An In-depth Technical Guide to the Synthesis of 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid

Introduction

Pyrazine derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous pharmacologically active agents.[1] Their unique electronic properties and ability to act as hydrogen bond acceptors make them privileged scaffolds in drug design. This guide details the synthesis of a specific, functionalized pyrazine derivative, 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid . The incorporation of a terminal alkyne (propargyl group) introduces a versatile functional handle, making this molecule a valuable building block for further elaboration via "click chemistry" reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling its conjugation to other molecules of interest.

This document provides a comprehensive overview of a robust synthetic strategy, including a detailed retrosynthetic analysis, step-by-step experimental protocols, mechanistic insights, and characterization guidelines. The content is tailored for researchers, chemists, and drug development professionals seeking to synthesize this or structurally related compounds.

Retrosynthetic Analysis and Strategic Approach

The most logical approach to constructing the target molecule involves a disconnection at the C5-N bond of the pyrazine ring. This retrosynthetic strategy identifies a halogenated pyrazine precursor and propargylamine as the key starting materials. This pathway is predicated on a well-established and reliable transformation: the nucleophilic aromatic substitution (SNAr).

The electron-deficient nature of the pyrazine ring, further activated by the electron-withdrawing carboxylic acid group at the C2 position, makes the C5 position highly susceptible to attack by nucleophiles. A chlorine atom at this position serves as an excellent leaving group, facilitating the substitution reaction with an amine.

Caption: Retrosynthetic analysis of the target molecule.

Part 1: Synthesis of Key Precursor: 5-Chloropyrazine-2-carboxylic acid

While 5-Chloropyrazine-2-carboxylic acid is commercially available from various suppliers, understanding its synthesis from more fundamental precursors is valuable.[2] A common and efficient laboratory-scale preparation involves the hydrolysis of its corresponding methyl ester.

Protocol 1: Hydrolysis of Methyl 5-chloropyrazine-2-carboxylate

• Reaction Setup: To a solution of methyl 5-chloropyrazine-2-carboxylate (1.0 eq) in tetrahydrofuran (THF), add a solution of potassium carbonate (3.0 eq) in water.[3]

• Reaction Execution: Stir the biphasic mixture vigorously at room temperature for 24-48 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up and Isolation:

  • Once the reaction is complete, acidify the mixture to a pH of approximately 2 using concentrated hydrochloric acid.[3] This protonates the carboxylate, causing the product to precipitate.

  • If precipitation is incomplete, dilute the mixture with a saturated aqueous sodium chloride solution and extract the product with a suitable organic solvent, such as ethyl acetate.

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield 5-chloropyrazine-2-carboxylic acid as a solid.[3]

Part 2: Core Synthesis via Nucleophilic Aromatic Substitution (SNAr)

This section details the pivotal step: the coupling of 5-chloropyrazine-2-carboxylic acid with propargylamine. The reaction proceeds via an addition-elimination mechanism, characteristic of SNAr reactions on electron-deficient heteroaromatic systems.

Mechanistic Insight

The reaction is initiated by the nucleophilic attack of the primary amine of propargylamine onto the electron-deficient C5 carbon of the pyrazine ring. This forms a negatively charged intermediate known as a Meisenheimer complex, where the charge is delocalized across the pyrazine ring and the carboxylate group. The subsequent expulsion of the chloride ion re-aromatizes the ring to yield the final product. The presence of a non-nucleophilic base is crucial to neutralize the hydrochloric acid (HCl) generated during the reaction, driving the equilibrium towards the product.

Caption: SNAr reaction mechanism workflow.

Protocol 2: Synthesis of 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 5-chloropyrazine-2-carboxylic acid (1.0 eq) and potassium carbonate (K₂CO₃, 2.5 eq) in a polar aprotic solvent such as N,N-Dimethylformamide (DMF) or acetonitrile.[4]

• Addition of Reagent: Add propargylamine (1.2 eq) to the suspension.

• Reaction Execution: Heat the reaction mixture to 50-70°C and stir for 12-24 hours.[5] Monitor the reaction progress by TLC or LC-MS. The substitution of chlorine with alkylamines on similar scaffolds has been shown to proceed efficiently under these conditions.[6]

• Work-up and Purification:

  • After cooling to room temperature, pour the reaction mixture into water.

  • Acidify the aqueous solution to pH 3-4 with 1M HCl. This will protonate the product, causing it to precipitate out of the solution.

  • Collect the resulting solid by vacuum filtration and wash it with cold water to remove inorganic salts.

  • Dry the crude product under vacuum. If further purification is needed, recrystallization from an appropriate solvent system (e.g., ethanol/water) or purification by column chromatography can be employed.

Part 3: Characterization of the Final Product

Thorough characterization is essential to confirm the structure and purity of the synthesized 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid. The following table summarizes the expected data from standard analytical techniques.

Analytical Technique	Expected Observations
¹H NMR	- A singlet for the acetylenic proton (~2.5-3.0 ppm).- A doublet or triplet for the methylene protons (-CH₂-) adjacent to the amine.- A signal for the amine proton (-NH-).- Two distinct singlets or doublets for the pyrazine ring protons.
¹³C NMR	- Two signals for the alkyne carbons (~70-85 ppm).- A signal for the methylene carbon (~30-40 ppm).- Signals for the pyrazine ring carbons.- A signal for the carboxylic acid carbon (>160 ppm).
FT-IR (cm⁻¹)	- A sharp peak for the alkyne C-H stretch (~3300 cm⁻¹).- A peak for the C≡C triple bond stretch (~2100-2200 cm⁻¹).- A broad peak for the O-H stretch of the carboxylic acid (~2500-3300 cm⁻¹).- A strong peak for the C=O stretch (~1700 cm⁻¹).
Mass Spec (HRMS)	The calculated exact mass for the molecular ion [M+H]⁺ or [M-H]⁻ corresponding to the formula C₈H₇N₃O₂.

Overall Synthetic Workflow

The complete synthetic process is a streamlined two-step sequence, assuming the use of a commercially available precursor ester. This workflow is designed for efficiency and scalability in a laboratory setting.

Caption: Overall synthetic workflow diagram.

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An In-depth Technical Guide to the Physical and Chemical Properties of 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the physical and chemical properties of 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid . In the absence of extensive direct experimental data for this specific molecule, this document synthesizes information from established chemical principles, data on analogous structures, and validated predictive methodologies. The insights provided herein are intended to guide researchers in handling, characterizing, and utilizing this compound in drug discovery and development endeavors.

Molecular Identity and Structural Features

5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid is a heterocyclic compound featuring a pyrazine core, a carboxylic acid substituent, and a propargylamino side chain.

Identifier	Value	Source
IUPAC Name	5-(prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid	-
CAS Number	1341587-71-0	[1]
Molecular Formula	C₈H₇N₃O₂	[1]
Molecular Weight	177.16 g/mol	[1]
Canonical SMILES	C#CCNc1cncc(n1)C(=O)O	-

The unique structural arrangement, combining a hydrogen bond donor/acceptor-rich pyrazine core with the reactive terminal alkyne of the propargyl group, suggests a molecule with potential for diverse chemical interactions and further functionalization.

Caption: 2D Chemical Structure of the molecule.

Predicted Physicochemical Properties

Due to the limited availability of experimental data, the following physicochemical properties are predicted based on computational models and structure-activity relationships derived from analogous compounds. These values provide a valuable starting point for experimental design.

Property	Predicted Value	Method/Basis for Prediction
Melting Point (°C)	> 200 (decomposition likely)	Based on related pyrazine carboxylic acids which often exhibit high melting points due to strong intermolecular hydrogen bonding and crystal packing.[2][3]
Boiling Point (°C)	Not applicable (decomposes)	High melting point and presence of multiple functional groups suggest decomposition before boiling at atmospheric pressure.
Aqueous Solubility	Moderately to sparingly soluble	The carboxylic acid and pyrazine nitrogens can form hydrogen bonds with water, but the overall aromatic and aliphatic character may limit solubility.[2] Solubility is expected to be pH-dependent.
pKa	Carboxylic Acid: ~3.5 - 4.5Pyrazine Nitrogen: ~1-2	The carboxylic acid pKa is in the typical range for aromatic carboxylic acids.[2] The pyrazine nitrogens are weakly basic due to the electron-withdrawing nature of the ring system.[4]
LogP	1.0 - 2.0	The molecule has both polar (carboxylic acid, amino, pyrazine nitrogens) and non-polar (propargyl group, aromatic ring) features, leading to a moderately lipophilic character.

Chemical Properties and Reactivity

The chemical behavior of 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid is dictated by the interplay of its three key functional groups: the pyrazine ring, the carboxylic acid, and the terminal alkyne.

Pyrazine Ring Reactivity

The pyrazine ring is an electron-deficient aromatic system, which influences its reactivity significantly.[4][5]

• Nucleophilic Aromatic Substitution (SNAr): The electron-deficient nature of the pyrazine ring makes it susceptible to nucleophilic attack, particularly if a good leaving group is present. While this specific molecule does not have a typical leaving group, this property is crucial for the synthesis of related analogues.

• Electrophilic Aromatic Substitution: Direct electrophilic substitution on the pyrazine ring is generally difficult due to the deactivating effect of the two nitrogen atoms.[4][5] However, the amino group at the 5-position is a strong activating group and would direct electrophilic attack to the ortho and para positions (C3 and C6, though C6 is unsubstituted).[5]

• N-Oxidation: The ring nitrogens can be oxidized to form N-oxides, which can alter the electronic properties and reactivity of the pyrazine ring.

Carboxylic Acid Reactivity

The carboxylic acid group is a versatile functional handle for a variety of chemical transformations.[1][6][7]

• Acidity and Salt Formation: As a weak acid, it will react with bases to form carboxylate salts, which typically have higher aqueous solubility.[2][6]

• Esterification: The carboxylic acid can be converted to esters by reaction with alcohols under acidic conditions (Fischer esterification) or by using coupling agents.[6]

• Amide Formation: Reaction with amines, facilitated by coupling agents (e.g., DCC, EDC, HATU), will yield the corresponding amides. This is a common strategy in medicinal chemistry for structure-activity relationship (SAR) studies.

• Reduction: The carboxylic acid can be reduced to the corresponding primary alcohol using strong reducing agents like lithium aluminum hydride (LiAlH₄).

Terminal Alkyne Reactivity

The terminal alkyne of the propargyl group offers a unique site for modification.[8][9][10]

• Acidity of the Terminal Proton: The proton on the terminal alkyne is weakly acidic (pKa ~25) and can be removed by a strong base (e.g., sodium amide) to form a nucleophilic acetylide anion.[10] This anion can then participate in carbon-carbon bond-forming reactions with electrophiles like alkyl halides.[10]

• Click Chemistry: The terminal alkyne is a key participant in copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reactions, allowing for the efficient formation of a triazole ring by reacting with an azide. This is a powerful tool for bioconjugation and the synthesis of complex molecules.

• Sonogashira Coupling: This palladium-catalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide is a powerful method for forming carbon-carbon bonds.

• Hydration: In the presence of a mercury catalyst, the alkyne can undergo hydration to form a methyl ketone. Hydroboration-oxidation provides an anti-Markovnikov addition to yield an aldehyde.[9]

Caption: Key reaction pathways for the molecule.

Experimental Protocols for Physicochemical Characterization

The following are detailed, step-by-step methodologies for the experimental determination of key physicochemical properties. These protocols are based on standard laboratory practices.

Determination of Melting Point

Principle: The melting point of a pure crystalline solid is a sharp, well-defined temperature. Impurities typically depress and broaden the melting range.[11]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Spatula

• Mortar and pestle

Procedure:

• Grind a small amount of the crystalline sample into a fine powder using a mortar and pestle.[12]

• Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end on a hard surface.[12]

• Place the capillary tube in the heating block of the melting point apparatus.

• Heat the sample rapidly to about 15-20 °C below the expected melting point.

• Decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium between the sample and the thermometer.[12]

• Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

• Record the temperature at which the last crystal melts (the end of the melting range).

• Repeat the measurement at least twice for accuracy.

Determination of Aqueous Solubility (Shake-Flask Method)

Principle: The shake-flask method is the gold standard for determining the equilibrium solubility of a compound in a given solvent.[13][14]

Apparatus:

• Scintillation vials or glass flasks with screw caps

• Orbital shaker or rotator in a temperature-controlled environment

• Analytical balance

• Centrifuge

• HPLC or UV-Vis spectrophotometer for quantification

• pH meter

• Appropriate buffer solutions (e.g., phosphate-buffered saline at various pH values)

Procedure:

• Add an excess amount of the solid compound to a series of vials containing the desired aqueous buffer solutions (e.g., pH 2.0, 5.0, 7.4, and 9.0).

• Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25 °C or 37 °C).

• Agitate the samples for a sufficient time to reach equilibrium (typically 24-48 hours).

• After equilibration, allow the vials to stand to let the excess solid settle.

• Centrifuge the samples to further separate the undissolved solid.

• Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are transferred.

• Dilute the aliquot with a suitable solvent and determine the concentration of the dissolved compound using a validated analytical method (e.g., HPLC with a standard curve).

• The measured concentration represents the equilibrium solubility at that specific pH and temperature.

Determination of pKa (Potentiometric Titration)

Principle: Potentiometric titration involves monitoring the pH of a solution as a titrant of known concentration is added. The pKa is the pH at which the acidic and basic forms of the analyte are present in equal concentrations.[15][16][17]

Apparatus:

• Potentiometer with a calibrated pH electrode

• Automatic titrator or a burette

• Magnetic stirrer and stir bar

• Standardized solutions of HCl and NaOH (e.g., 0.1 M)

• Thermostated titration vessel

Procedure:

• Calibrate the pH meter using standard buffers (e.g., pH 4, 7, and 10).[15]

• Accurately weigh a small amount of the compound and dissolve it in a known volume of deionized water (or a water/co-solvent mixture if solubility is low).

• Place the solution in the titration vessel and begin stirring.

• If titrating the carboxylic acid, add standardized NaOH solution in small, precise increments.

• Record the pH after each addition of titrant, allowing the reading to stabilize.

• Continue the titration past the equivalence point.

• Plot the pH versus the volume of titrant added. The pKa can be determined as the pH at the half-equivalence point. Alternatively, the first derivative of the titration curve can be plotted to accurately determine the equivalence point.

Determination of LogP (Shake-Flask Method)

Principle: The partition coefficient (LogP) is a measure of a compound's differential solubility in two immiscible liquids, typically n-octanol and water.[18][19]

Apparatus:

• Separatory funnels or centrifuge tubes with screw caps

• n-Octanol (pre-saturated with water)

• Water or buffer (pre-saturated with n-octanol)

• Vortex mixer

• Centrifuge

• Analytical instrument for quantification (e.g., HPLC-UV)

Procedure:

• Prepare pre-saturated n-octanol and aqueous phases by vigorously mixing them and allowing them to separate.

• Dissolve a known amount of the compound in one of the phases.

• Add a known volume of the second phase to create a biphasic system.

• Vigorously shake or vortex the mixture for a set period to allow for partitioning equilibrium to be reached.

• Separate the two phases by centrifugation.

• Carefully withdraw an aliquot from each phase.

• Determine the concentration of the compound in each phase using a suitable analytical method.

• Calculate the partition coefficient, P, as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

• LogP is the base-10 logarithm of P.

Caption: Workflow for physicochemical characterization.

Conclusion

5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid is a molecule with significant potential for applications in medicinal chemistry and materials science. Its multifunctional nature provides numerous avenues for further chemical modification and exploration of its biological activity. While direct experimental data is currently sparse, this guide provides a robust framework based on established chemical principles and predictive science to inform its handling, characterization, and synthetic elaboration. The provided experimental protocols offer a starting point for researchers to generate empirical data and further elucidate the properties of this promising compound.

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Unveiling the Molecular Architecture: A Technical Guide to the Structure Elucidation of 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid

This guide provides an in-depth, technical walkthrough for the comprehensive structure elucidation of the novel compound 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple listing of procedures. It delves into the scientific rationale behind the application of modern analytical techniques, ensuring a thorough and validated approach to confirming the molecule's precise atomic arrangement.

The unequivocal determination of a chemical structure is the bedrock of all subsequent pharmacological and toxicological evaluation. For a novel entity such as 5-(Prop--2-yn-1-ylamino)pyrazine-2-carboxylic acid, with its unique combination of a pyrazine core, a carboxylic acid, and a propargylamine substituent, a multi-faceted analytical approach is not just recommended, but essential. This guide will detail the synergistic use of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FT-IR) spectroscopy, and single-crystal X-ray crystallography to achieve an unambiguous structural assignment.

The Strategic Approach to Structure Elucidation

The elucidation of a novel molecular structure is a logical progression of experiments, each providing a unique piece of the puzzle. Our strategy is designed to be self-validating, where the data from one technique corroborates and refines the hypotheses drawn from another.

Caption: Logical workflow for the structure elucidation of a novel compound.

Foundational Data: Molecular Formula and Weight

The initial step in the characterization of a newly synthesized compound is the determination of its molecular formula and weight. For 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid, this foundational data is as follows:

Property	Value	Source
Molecular Formula	C₈H₇N₃O₂	[1][2]
Molecular Weight	177.16 g/mol	[1][2]

This information is critical for the interpretation of subsequent spectroscopic data, particularly for high-resolution mass spectrometry.

Mass Spectrometry: Confirming Molecular Weight and Fragmentation

High-resolution mass spectrometry (HRMS) with a soft ionization technique like Electrospray Ionization (ESI) is indispensable for confirming the molecular formula.[3][4] The expected observation for our target compound in positive ion mode would be the protonated molecule, [M+H]⁺.

Expected High-Resolution Mass Spectrometry Data

Ion	Predicted m/z
[M+H]⁺	178.0611
[M+Na]⁺	200.0430

The fragmentation pattern observed in MS/MS experiments provides valuable structural information. For 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid, key fragmentations would be anticipated from the loss of the carboxylic acid group and cleavage of the propargyl side chain.

Experimental Protocol: ESI-MS Analysis

• Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of a suitable solvent such as methanol or acetonitrile. Further dilute this stock solution to a final concentration of about 10 µg/mL.[5]

• Instrumentation: Utilize a high-resolution mass spectrometer equipped with an electrospray ionization source.

• Data Acquisition: Infuse the sample solution into the ESI source. Acquire the mass spectrum in both positive and negative ion modes over a suitable m/z range (e.g., 50-500).

• MS/MS Analysis: Select the [M+H]⁺ ion for collision-induced dissociation (CID) to obtain a fragmentation spectrum.

FT-IR Spectroscopy: Identifying Key Functional Groups

Fourier-Transform Infrared (FT-IR) spectroscopy is a rapid and non-destructive technique for identifying the functional groups present in a molecule. The spectrum of 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid is expected to exhibit characteristic absorption bands for the carboxylic acid, alkyne, and amine moieties.

Predicted FT-IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Description of Vibration
3300-2500 (broad)	O-H (Carboxylic Acid)	Stretching, hydrogen-bonded
~3300 (sharp)	≡C-H (Terminal Alkyne)	Stretching
~2120 (weak)	C≡C (Alkyne)	Stretching
~1710 (strong)	C=O (Carboxylic Acid)	Stretching
~3400 (medium)	N-H (Secondary Amine)	Stretching
~1600-1450	C=C, C=N (Aromatic Ring)	Ring stretching

The very broad O-H stretch is a hallmark of a carboxylic acid dimer formed through hydrogen bonding.[6][7] The sharp ≡C-H stretch and the weak C≡C stretch are diagnostic for the terminal alkyne.[6]

Experimental Protocol: FT-IR Analysis (KBr Pellet Method)

• Sample Preparation: Grind 1-2 mg of the solid sample with 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar and pestle until a fine, homogeneous powder is obtained.[8][9]

• Pellet Formation: Transfer the powder to a pellet die and apply pressure using a hydraulic press to form a transparent or translucent pellet.[8][9]

• Data Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer and acquire the spectrum.

NMR Spectroscopy: Mapping the Carbon-Hydrogen Framework

Nuclear Magnetic Resonance (NMR) spectroscopy is arguably the most powerful tool for the elucidation of organic structures in solution. A combination of ¹H NMR and ¹³C NMR, along with two-dimensional techniques like COSY and HSQC, allows for the complete assignment of all protons and carbons and their connectivity.

Predicted ¹H NMR Spectral Data (in DMSO-d₆)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~13.0 (broad s)	Singlet	1H	-COOH
~8.5 (s)	Singlet	1H	Pyrazine H
~8.2 (s)	Singlet	1H	Pyrazine H
~7.5 (t)	Triplet	1H	-NH-
~4.2 (d)	Doublet	2H	-CH₂-
~3.1 (t)	Triplet	1H	≡C-H

The downfield chemical shifts of the pyrazine protons are due to the electron-withdrawing nature of the nitrogen atoms and the carboxylic acid group. The coupling between the NH proton and the adjacent CH₂ protons, and between the terminal alkyne proton and the CH₂ protons, will provide key connectivity information.

Predicted ¹³C NMR Spectral Data (in DMSO-d₆)

Chemical Shift (δ) ppm	Assignment
~165	-COOH
~150	Pyrazine C (quaternary)
~145	Pyrazine C (quaternary)
~140	Pyrazine CH
~135	Pyrazine CH
~80	-C≡
~75	≡CH
~30	-CH₂-

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve 5-10 mg of the compound in a suitable deuterated solvent (e.g., DMSO-d₆) in a standard 5 mm NMR tube.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Acquire ¹H and ¹³C spectra. Perform 2D NMR experiments such as COSY (to establish H-H correlations) and HSQC (to establish direct C-H correlations).[10][11][12]

Caption: Workflow for NMR-based structure elucidation.

Single-Crystal X-ray Crystallography: The Definitive 3D Structure

While spectroscopic methods provide powerful evidence for the connectivity of a molecule, single-crystal X-ray crystallography provides the ultimate, unambiguous proof of its three-dimensional structure in the solid state.[13][14][15] This technique can determine bond lengths, bond angles, and the absolute configuration of chiral centers.

Experimental Protocol: X-ray Crystallography

• Crystal Growth: High-quality single crystals are grown, typically by slow evaporation of a saturated solution of the compound in a suitable solvent system.

• Data Collection: A suitable crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is collected on a detector.[13]

• Structure Solution and Refinement: The diffraction data is used to solve the phase problem and generate an electron density map, from which the atomic positions are determined and refined.[14]

Caption: General workflow for single-crystal X-ray crystallography.

Conclusion

The comprehensive structure elucidation of 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid necessitates a synergistic application of modern analytical techniques. The foundational data from mass spectrometry and FT-IR spectroscopy provide initial confirmation of the molecular formula and key functional groups. Detailed 1D and 2D NMR experiments then allow for the complete mapping of the carbon-hydrogen framework and the establishment of atomic connectivity. Finally, single-crystal X-ray crystallography offers the definitive and unambiguous determination of the three-dimensional molecular architecture. By following the logical and self-validating workflow outlined in this guide, researchers can confidently and accurately characterize this and other novel chemical entities, paving the way for further investigation into their chemical and biological properties.

References

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• Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. (2024, May 31). Drawell.
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• X-ray Crystallography. (n.d.).
• X-ray Crystallography. (n.d.). Anton Paar Wiki.
• Sample Preparation – FT-IR/ATR. (n.d.).
• Small Molecule X-Ray Crystallography, Theory and Workflow. (2025, December 11).
• Sample preparation for FT-IR. (n.d.).
• Step By Step Instructions for 2D NMR Experiments on the Bruker 300 MHz Spectrometer. (n.d.).
• X-ray crystallography. (n.d.). In Wikipedia.
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• How to prepare IR samples?. (n.d.).
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• Sample Preparation Protocol for ESI Accur
• 5-[(prop-2-yn-1-yl)amino]pyrazine-2-carboxylic acid. (n.d.). Aaronchem.
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• Synthesis, Biological activity and Mass Spectral Fragmentation Patterns of some New Fused Phthalazine-1,4-dione Deriv
• Synthesis, FTIR and Electronic Spectra Studies of Metal (II)
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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic Acid Derivatives for SAR Studies

Introduction: The Strategic Integration of the Propargyl Moiety into the Pyrazine Scaffold

Pyrazine-2-carboxylic acid and its derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents. Notably, pyrazinamide is a first-line drug for the treatment of tuberculosis, highlighting the privileged nature of this scaffold in targeting infectious diseases. The exploration of novel derivatives of this heterocyclic system is a continuous effort to enhance potency, selectivity, and pharmacokinetic profiles, as well as to combat emerging drug resistance.

This application note provides a comprehensive guide to the synthesis and structure-activity relationship (SAR) studies of a novel series of compounds: 5-(prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid derivatives. The strategic incorporation of a propargyl group (prop-2-yn-1-yl) at the 5-amino position is deliberate. The propargyl moiety is a versatile functional group in drug discovery, known for its ability to engage in various biological interactions and to serve as a handle for "click" chemistry, enabling further molecular elaborations.[1] Its introduction into the pyrazine scaffold is hypothesized to modulate the electronic and steric properties of the molecule, potentially leading to enhanced biological activity.

These detailed protocols are designed for researchers, scientists, and drug development professionals, providing not only step-by-step synthetic procedures but also the scientific rationale behind the experimental design. The subsequent SAR studies will enable the elucidation of key structural features required for biological activity, guiding the development of more potent therapeutic candidates.

Synthetic Strategy: A Multi-step Approach to Novel Pyrazine Derivatives

The overall synthetic strategy is a multi-step process that begins with the commercially available 5-chloropyrazine-2-carboxylic acid. This is followed by amination, esterification, N-propargylation, and finally, ester hydrolysis to yield the target carboxylic acid derivatives. This staged approach allows for the purification and characterization of intermediates, ensuring the integrity of the final compounds.

Caption: General workflow for the synthesis of 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid derivatives.

Part 1: Synthesis of Ethyl 5-aminopyrazine-2-carboxylate

The initial steps focus on the preparation of a key intermediate, ethyl 5-aminopyrazine-2-carboxylate. This intermediate provides the necessary amino group for the subsequent introduction of the propargyl moiety and a protected carboxylic acid to prevent unwanted side reactions.

Protocol 1: Synthesis of 5-Aminopyrazine-2-carboxylic Acid

This protocol describes the conversion of 5-chloropyrazine-2-carboxylic acid to 5-aminopyrazine-2-carboxylic acid via a nucleophilic aromatic substitution reaction.

• Materials:

  • 5-Chloropyrazine-2-carboxylic acid

  • 25% (m/m) aqueous ammonia solution

  • Microwave pressurized vials (10 mL)

  • Magnetic stirrer

  • Microwave reactor

  • Refrigerator

  • Filtration apparatus

• Procedure:

  • To a 10 mL microwave pressurized vial, add 5-chloropyrazine-2-carboxylic acid (e.g., 317 mg, 2 mmol) and 3 mL of 25% aqueous ammonia solution.

  • Place a magnetic stir bar in the vial and seal it.

  • Set the microwave reactor conditions to 100°C, 30 minutes, and 80 W power output, with stirring.

  • After the reaction is complete, cool the mixture at room temperature for 5 minutes, followed by 15 minutes in a refrigerator to facilitate crystallization.

  • Collect the resulting crystals of 5-aminopyrazine-2-carboxylic acid by filtration and dry them overnight.

Protocol 2: Synthesis of Ethyl 5-aminopyrazine-2-carboxylate

This protocol details the esterification of 5-aminopyrazine-2-carboxylic acid to protect the carboxylic acid group.

• Materials:

  • 5-Aminopyrazine-2-carboxylic acid

  • Anhydrous ethanol

  • Concentrated sulfuric acid

  • Microwave pressurized vials

  • Microwave reactor

  • Thin Layer Chromatography (TLC) plates (silica gel)

  • Developing solvent (e.g., hexane/ethyl acetate, 1:3)

  • Flash chromatography system

• Procedure:

  • In a microwave pressurized vial, combine 5-aminopyrazine-2-carboxylic acid (e.g., 278 mg, 2 mmol) with 3 mL of anhydrous ethanol.

  • Carefully add 2 drops of concentrated sulfuric acid to the mixture.

  • Seal the vial and place it in the microwave reactor. Set the reaction conditions to 100°C for 1 hour with a power output of 80 W.

  • Monitor the reaction progress by TLC using a hexane/ethyl acetate (1:3) solvent system.

  • Upon completion, purify the crude product by flash chromatography using a gradient elution of 40% to 100% ethyl acetate in hexane to obtain pure ethyl 5-aminopyrazine-2-carboxylate.

Part 2: N-Propargylation and Hydrolysis

With the key intermediate in hand, the next steps involve the introduction of the propargyl group and the final deprotection of the carboxylic acid.

Protocol 3: Synthesis of Ethyl 5-(prop-2-yn-1-ylamino)pyrazine-2-carboxylate

This protocol describes the N-alkylation of the amino group with propargyl bromide. The choice of a suitable base is crucial to deprotonate the amine without promoting side reactions.

• Materials:

  • Ethyl 5-aminopyrazine-2-carboxylate

  • Propargyl bromide (80% solution in toluene)

  • Potassium carbonate (K₂CO₃), anhydrous

  • N,N-Dimethylformamide (DMF), anhydrous

  • Round-bottom flask

  • Magnetic stirrer and heating mantle

  • Nitrogen or Argon atmosphere setup

  • TLC plates and appropriate developing solvent

  • Silica gel for column chromatography

• Procedure:

  • Dissolve ethyl 5-aminopyrazine-2-carboxylate (1 eq) in anhydrous DMF in a round-bottom flask under an inert atmosphere.

  • Add anhydrous potassium carbonate (2-3 eq) to the solution.

  • With vigorous stirring, add propargyl bromide (1.1-1.5 eq) dropwise at room temperature.

  • Heat the reaction mixture to 60-70°C and stir for 4-6 hours, monitoring the reaction by TLC.

  • After the reaction is complete, cool the mixture to room temperature and pour it into ice-water.

  • Extract the aqueous mixture with ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield ethyl 5-(prop-2-yn-1-ylamino)pyrazine-2-carboxylate.

Protocol 4: Synthesis of 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic Acid Derivatives

This final synthetic step involves the hydrolysis of the ethyl ester to the corresponding carboxylic acid.

• Materials:

  • Ethyl 5-(prop-2-yn-1-ylamino)pyrazine-2-carboxylate derivatives

  • Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

  • Tetrahydrofuran (THF)

  • Water

  • 1M Hydrochloric acid (HCl)

  • Round-bottom flask

  • Magnetic stirrer

• Procedure:

  • Dissolve the ethyl 5-(prop-2-yn-1-ylamino)pyrazine-2-carboxylate derivative (1 eq) in a mixture of THF and water (e.g., 3:1 v/v).

  • Add LiOH (2-3 eq) or an aqueous solution of NaOH to the mixture.

  • Stir the reaction at room temperature for 2-4 hours, or until TLC indicates the complete consumption of the starting material.

  • Remove the THF under reduced pressure.

  • Acidify the remaining aqueous solution to pH 3-4 with 1M HCl.

  • The resulting precipitate is the target carboxylic acid. Collect the solid by filtration, wash with cold water, and dry under vacuum.

Structure-Activity Relationship (SAR) Studies

The synthesized derivatives will be subjected to a battery of biological assays to determine their activity and to establish a structure-activity relationship. Based on the known biological activities of pyrazine derivatives, initial screening will focus on antimicrobial and antitubercular activities.[2]

Caption: Workflow for the Structure-Activity Relationship (SAR) studies of the synthesized compounds.

Protocol 5: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This protocol is used to determine the Minimum Inhibitory Concentration (MIC) of the synthesized compounds against various bacterial and fungal strains.[3][4][5][6]

• Materials:

  • Synthesized pyrazine derivatives

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and fungal strains (e.g., Candida albicans)

  • Mueller-Hinton Broth (MHB) for bacteria, RPMI-1640 for fungi

  • 96-well microtiter plates

  • Spectrophotometer or microplate reader

  • Positive control (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

  • Negative control (broth only)

• Procedure:

  • Preparation of Inoculum: Prepare a standardized suspension of the test microorganism in the appropriate broth to a turbidity matching the 0.5 McFarland standard.

  • Preparation of Compound Dilutions: Prepare a stock solution of each pyrazine derivative in a suitable solvent (e.g., DMSO). Perform a two-fold serial dilution in the 96-well microtiter plate containing the appropriate broth.

  • Inoculation: Inoculate each well with the standardized microbial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

  • Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.

  • MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Protocol 6: Antitubercular Activity Screening (Microplate Alamar Blue Assay - MABA)

The MABA is a widely used colorimetric assay to determine the MIC of compounds against Mycobacterium tuberculosis.[7][8][9]

• Materials:

  • Synthesized pyrazine derivatives

  • Mycobacterium tuberculosis strain (e.g., H37Rv)

  • Middlebrook 7H9 broth supplemented with OADC

  • 96-well microtiter plates

  • Alamar Blue reagent

  • Positive control (e.g., Isoniazid, Pyrazinamide)

• Procedure:

  • Preparation of Inoculum: Prepare a suspension of M. tuberculosis in Middlebrook 7H9 broth.

  • Serial Dilution of Compounds: Serially dilute the pyrazine derivatives in the broth in a 96-well plate.

  • Inoculation: Inoculate each well with the mycobacterial suspension.

  • Incubation: Incubate the plate at 37°C for 5-7 days.

  • Addition of Alamar Blue: Add Alamar Blue reagent to each well and re-incubate for 24 hours.

  • Reading: A color change from blue to pink indicates bacterial growth. The MIC is the lowest concentration of the compound that prevents this color change.

Data Presentation and Interpretation

The results from the synthesis and biological assays should be systematically recorded and analyzed.

Table 1: Synthesized 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic Acid Derivatives and their Yields

Compound ID	R-group on Carboxylic Acid	Yield (%)
1a	H	Value
1b	CH₃	Value
1c	C₂H₅	Value
...	...	...

Table 2: Biological Activity of Synthesized Derivatives

Compound ID	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli	MIC (µg/mL) vs. M. tuberculosis
1a	Value	Value	Value
1b	Value	Value	Value
1c	Value	Value	Value
...	...	...	...
Positive Control	Value	Value	Value

The analysis of this data will form the basis of the SAR, where the influence of different substituents on the carboxylic acid (or other positions if further derivatization is performed) on the biological activity is determined. This will guide the design of the next generation of compounds with improved therapeutic potential.

References

• The Biological Activity of Pyrazine Derivatives: An In-depth Technical Guide - Benchchem. (URL not available)
• Synthesis of Some Imidazo[1,2-a]pyrazine derivatives and evaluation of their antimicrobial activity - Journal of Chemical and Pharmaceutical Research. (URL not available)
• Synthesis and Characterization of Pyrazine-2-Carbohydrazide Derivatives as Antimicrobial Agents. (URL not available)
• The Diverse Biological Activities of Pyrazine Derivatives: A Technical Guide for Researchers - Benchchem. (URL not available)
• The Biological Activity of Pyrazine Derivatives: An In-depth Technical Guide - Benchchem. (URL not available)

• design and synthesis of substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives as anti-tubercular agents - PMC - PubMed Central. Available at: [Link]

• Synthesis and biological evaluation of novel hybrid compounds bearing pyrazine and 1,2,4-triazole analogues as potent antitubercular agents - RSC Publishing. Available at: [Link]

• Antimicrobial Activities of Some Pyrazoline and Hydrazone Derivatives - PMC. Available at: [Link]

• The Ascendant Role of Pyrazine Scaffolds in Antimicrobial Drug Discovery: A Technical Guide - Benchchem. (URL not available)

• Synthesis of Novel Pyrazinamide Derivatives Based on 3-Chloropyrazine-2-carboxamide and Their Antimicrobial Evaluation - MDPI. Available at: [Link]

• Synthesis, thermal property and antifungal evaluation of pyrazine esters. (URL not available)

• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks - PMC. Available at: [Link]

• SELECTIVE ALLYLATION AND PROPARGYLATION OF M O L E S BY PHASE TRANSFER CATALYSIS IN THE ABSENCE OF SOLVENT Enrique ~iez-Barra,q). (URL not available)

• Synthesis and antimycobacterial evaluation of 5-alkylamino-N-phenylpyrazine-2-carboxamides - PubMed. Available at: [Link]

• EP0099302B1 - New process for the preparation of propargyl amines - Google Patents.

• Synthesis of Propargyl Compounds and Their Cytotoxic Activity - ResearchGate. Available at: [Link]

• 2 - Organic Syntheses Procedure. (URL not available)
• Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. - RJPBCS. (URL not available)

• Synthesis and Molecular Docking Study of Pyrazine-2- carboxylic acid Derivatives - Semantic Scholar. Available at: [Link]

• A General Procedure for the Synthesis of 2-Substituted Pyrimidine-5-Carboxylic Esters. (URL not available)
• CN101381314A - Preparation method of (R)-(+)-N-propargyl-1-indan amines - Google Patents.

• Approaches towards the synthesis of 5-aminopyrazoles - Beilstein Journals. Available at: [Link]

• RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION Jeanne Fichez, Patricia Busca and Guillaume Prestat Labor
• 3(5)-aminopyrazole - Organic Syntheses Procedure. (URL not available)

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Application Note: Development of Analytical Methods for Pyrazine Derivatives

Abstract

Pyrazine derivatives constitute a critical pharmacophore in modern drug discovery, serving as the structural backbone for antitubercular agents (Pyrazinamide), proteasome inhibitors (Bortezomib), and antivirals (Favipiravir). However, their analysis presents distinct challenges: high polarity, weak basicity (pKa ~0.6–2.5), and potential for silanol interactions. This guide provides validated workflows for developing robust analytical methods for pyrazine derivatives, transitioning from impurity profiling in Quality Control (QC) to high-sensitivity bioanalysis in Pharmacokinetics (PK).

Introduction: The Analytical Challenge

The pyrazine ring is a 1,4-diazine with unique physicochemical properties that dictate method selection. Unlike pyridines, the second nitrogen reduces basicity but increases polarity.

Key Physicochemical Constraints

• Basicity & Tailing: While pyrazine itself is a very weak base (pKa ~0.6), amino- or alkyl-substituted derivatives can have higher pKa values. On silica-based C18 columns, protonated nitrogens often interact with residual silanols, causing severe peak tailing.

• Retention Issues: Small, polar pyrazines (e.g., 2-aminopyrazine, pyrazinamide) often elute near the void volume (

  ) in standard Reversed-Phase (RP) conditions, necessitating high aqueous stability or alternative retention mechanisms.

• Volatility: Lower molecular weight alkyl-pyrazines are volatile, requiring specific handling to prevent loss during sample preparation (e.g., evaporation steps).

Method Selection Decision Matrix

The following decision tree illustrates the logical flow for selecting the appropriate analytical platform based on analyte properties.

Figure 1: Decision tree for selecting analytical platforms based on pyrazine derivative physicochemical properties.

Protocol 1: HPLC-UV for Quality Control and Impurity Profiling

Application: Routine assay and impurity quantification of Pyrazinamide and related synthetic intermediates. Challenge: Separating the active pharmaceutical ingredient (API) from hydrolysis products (Pyrazinoic acid) and synthetic precursors.

Method Principles

To prevent peak tailing caused by the interaction of the pyrazine nitrogens with silanols, a buffered mobile phase at acidic pH is essential. Phosphate buffer suppresses the ionization of silanols (pKa ~4-5) while keeping the pyrazine (pKa ~0.5) neutral or ensuring consistent protonation states.

Chromatographic Conditions

Parameter	Specification	Rationale
Column	Inertsil ODS-3 or Hypersil C8 (250 x 4.6 mm, 5 µm)	High surface area C18 provides adequate retention for polar rings [1].
Mobile Phase	Phosphate Buffer (pH 4.4) : Methanol (80:20 v/v)	pH 4.4 minimizes silanol activity; high aqueous content retains polar API [2].
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns.[1][2]
Detection	UV @ 269 nm	for the pyrazine ring transition.
Temperature	25°C	Ambient control for reproducibility.
Injection Vol	10-20 µL	Adjusted based on sensitivity requirements.

Step-by-Step Procedure

• Buffer Preparation: Dissolve 6.8 g of Potassium Dihydrogen Phosphate (

  ) in 900 mL HPLC-grade water. Adjust pH to 4.4 ± 0.05 using dilute Orthophosphoric Acid. Dilute to 1000 mL and filter through a 0.45 µm nylon membrane.

• Standard Preparation: Accurately weigh 50 mg of Pyrazine derivative reference standard into a 50 mL volumetric flask. Dissolve in 10 mL Methanol and dilute to volume with Mobile Phase (Concentration: 1000 µg/mL).

• System Suitability Test (SST):

  • Inject the standard solution 5 times.[3]

  • Acceptance Criteria:

    • RSD of Peak Area:

      [4][5]

    • Tailing Factor (

      ): (Critical for pyrazines)

    • Theoretical Plates (

      ): [6]

Protocol 2: LC-MS/MS for Bioanalytical Studies (PK/PD)

Application: Quantitation of pyrazine derivatives in human or rat plasma. Challenge: Matrix effects and sensitivity requirements (ng/mL range).

Sample Preparation: Protein Precipitation (PPT)

Liquid-Liquid Extraction (LLE) is often preferred for cleanliness, but PPT is recommended for polar pyrazines that extract poorly into organic solvents like hexane.

• Aliquot: Transfer 50 µL of plasma into a 1.5 mL centrifuge tube.

• IS Addition: Add 10 µL of Internal Standard (e.g., Pyrazinamide-d3 or Metronidazole, 500 ng/mL).

• Precipitation: Add 200 µL of ice-cold Methanol containing 0.1% Formic Acid.

• Vortex: Mix vigorously for 30 seconds.

• Centrifuge: Spin at 10,000 x g for 10 minutes at 4°C.

• Transfer: Inject 5 µL of the clear supernatant directly.

LC-MS/MS Parameters[1][7][8]

• Instrument: Triple Quadrupole MS (e.g., Sciex 4000/5500 or Waters Xevo).

• Ionization: Electrospray Ionization (ESI) Positive Mode.[7] Pyrazines protonate readily on the ring nitrogens.

• Column: Phenomenex Kinetex C18 (50 x 2.1 mm, 2.6 µm) or Waters ACQUITY UPLC BEH C18.

• Mobile Phase A: 0.1% Formic Acid in Water.[8]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0.0 min: 5% B

  • 0.5 min: 5% B

  • 3.0 min: 90% B

  • 3.5 min: 90% B

  • 3.6 min: 5% B (Re-equilibration)

MRM Transitions (Example for Pyrazinamide)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Pyrazinamide	124.1	81.1	20
Pyrazinamide	124.1	54.1	35
IS (Metronidazole)	172.2	128.1	18

Protocol 3: GC-MS for Volatile Pyrazines (Flavor & Residuals)

Application: Analysis of alkyl-pyrazines (e.g., 2,3,5-trimethylpyrazine) in raw materials or food matrices.[9] Technique: Headspace Solid-Phase Microextraction (HS-SPME).[9][10]

Workflow[9]

• Sample: Place 1.0 g of sample + 5 mL saturated NaCl solution into a 20 mL headspace vial.

• Fiber Selection: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is optimal for broad volatility range.

• Extraction: Incubate at 60°C for 30 min with agitation. Expose fiber for 20 min.

• Desorption: 3 minutes at 250°C in the GC inlet (Splitless mode).

• Column: DB-WAX or ZB-5MS (30 m x 0.25 mm, 0.25 µm). Polar columns (WAX) resolve isomers better [3].

Troubleshooting Guide

Issue: Peak Tailing in HPLC

• Cause: Interaction between basic nitrogen of pyrazine and acidic silanols on silica support.[11]

• Solution 1: Increase buffer concentration (up to 50 mM).

• Solution 2: Add an ion-pairing agent (e.g., 5 mM Hexanesulfonic acid) if using C18.

• Solution 3: Switch to a "Base Deactivated" (BDS) or hybrid particle column (e.g., Waters XBridge).

Issue: Low Sensitivity in LC-MS

• Cause: Signal suppression from phospholipids in plasma.

• Solution: Switch from Protein Precipitation to Solid Phase Extraction (SPE). Use a mixed-mode cation exchange cartridge (MCX) to wash away neutrals and phospholipids while retaining the basic pyrazine.

Issue: Isomer Co-elution (GC-MS)

• Cause: Alkyl-pyrazines often exist as positional isomers (e.g., 2,5-dimethyl vs 2,6-dimethyl) with identical mass spectra.

• Solution: Use Linear Retention Indices (LRI). Compare experimental LRI against NIST library values on the specific column phase used.

References

• National Institutes of Health (NIH). LC-MS/MS method for the simultaneous determination of PA-824, moxifloxacin and pyrazinamide in rat plasma. Available at: [Link]

• Sphinxsai. Development and Validation of RP-HPLC Method for Quantitative estimation of Pyrazinamide. Available at: [Link][4][6][9][8][10][12][13][14][15]

• MDPI. Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu. Available at: [Link][9]

• Journal of Pharmaceutical Negative Results. Development And Validation Of Stability Indicating HPLC Method For Estimation Of Pyrazinamide In Plasma. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. HPLC Separation of Pyrazine and Aminopyrazine on Sharc 1 Column | SIELC Technologies [sielc.com]
• 3. pnrjournal.com [pnrjournal.com]
• 4. sphinxsai.com [sphinxsai.com]
• 5. ijcpa.in [ijcpa.in]
• 6. mdpi.com [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Microwave-irradiated rapid synthesis of antimicrobial pyrazine derivatives in reactive eutectic media - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC03122A [pubs.rsc.org]
• 9. web.vscht.cz [web.vscht.cz]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. mdpi.com [mdpi.com]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

"stability of 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid in solution"

Technical Support Center: 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid

A Guide to Solution Stability for Researchers

Welcome to the technical support center for 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid (Compound CAS: 1341587-71-0)[1]. As Senior Application Scientists, we understand that ensuring the stability of your compound in solution is paramount to generating reproducible and reliable experimental data. This guide is designed to address common questions and troubleshooting scenarios you may encounter. We will delve into the underlying chemical principles to empower you to design robust experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the basic physical properties and recommended storage conditions for this compound?

A: 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid has a molecular formula of C8H7N3O2 and a molecular weight of 177.16 g/mol [1]. While specific data for this compound is limited, the parent molecule, pyrazine-2-carboxylic acid, is a white to off-white crystalline powder.[2][3]

• Solid Storage: For solid, neat compound, storage at 0-8 °C is recommended to minimize degradation over time[3].

• Solution Storage: Stock solutions, especially in organic solvents like DMSO, should be stored at -20°C or -80°C. Aliquoting is highly recommended to avoid repeated freeze-thaw cycles, which can accelerate degradation.

Q2: What solvents are recommended for preparing stock solutions?

A: Based on the structure, which contains both a polar carboxylic acid group and a less polar pyrazine ring system, solubility is expected to be highest in polar organic solvents.

• Primary Recommendation: Dimethyl sulfoxide (DMSO) is a common choice for creating high-concentration stock solutions of novel organic compounds.

• Secondary Options: Other polar organic solvents like ethanol and acetone may also be suitable.[2]

• Aqueous Solubility: The parent compound, pyrazine-2-carboxylic acid, is soluble in water, a characteristic enhanced by the hydrogen-bonding capability of the carboxylic acid group.[2][4] However, the addition of the propargylamino group may slightly decrease aqueous solubility. The solubility in aqueous buffers will be highly pH-dependent.

Q3: I'm seeing inconsistent results in my biological assays. Could compound instability be the cause?

A: Yes, inconsistent results are a classic indicator of compound instability in your assay medium. The structure contains several functional groups that could be susceptible to degradation under typical experimental conditions (e.g., aqueous buffer, 37°C, presence of oxygen and light). Key areas of concern are:

• Hydrolysis: The amide-like linkage of the aminopyrazine could be susceptible to hydrolysis under strongly acidic or basic conditions.

• Oxidation: The propargyl group (a terminal alkyne) and the electron-rich aminopyrazine ring can be susceptible to oxidation.

• Dimerization/Polymerization: Similar to other amino acids like 5-aminolevulinic acid (ALA), self-condensation in solution can lead to the formation of dihydropyrazine dimers, which can then oxidize to more stable pyrazine structures.[5] This is a significant potential pathway for degradation.

To confirm this, run a simple control experiment: pre-incubate the compound in your complete assay buffer for the full duration of your experiment (e.g., 24, 48 hours) at 37°C. Then, compare its activity to a freshly prepared solution. A significant drop in activity suggests instability is a factor.

Troubleshooting Guide: Investigating Solution Stability

If you suspect instability, a systematic approach is necessary. This is often referred to as a "forced degradation" or "stress testing" study.[6][7] The goal is to intentionally degrade the compound under various conditions to identify potential degradation pathways and develop a stability-indicating analytical method.[6]

Workflow for Stability Assessment

Caption: Workflow for investigating compound stability.

Potential Degradation Pathways

The structure of 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid suggests several potential degradation routes. A particularly plausible, yet often overlooked, pathway is self-condensation, analogous to the degradation of 5-aminolevulinic acid (ALA).[5]

Caption: Potential degradation pathways for the target compound.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is designed to identify the conditions under which the compound degrades. It is essential for understanding its intrinsic stability.[7]

Objective: To determine the degradation profile of 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid under various stress conditions.

Materials:

• Target compound

• DMSO (HPLC grade)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H2O2), 3%

• HPLC grade water and acetonitrile

• HPLC vials

Procedure:

• Prepare Stock Solution: Prepare a 1 mg/mL stock solution of the compound in DMSO.

• Set up Stress Conditions: For each condition, mix 100 µL of the stock solution with 900 µL of the stressor solution in an HPLC vial.

• Incubation: Incubate the vials as described in the table below. Include an unstressed control (100 µL stock + 900 µL 50:50 water:acetonitrile) stored at 4°C in the dark.

• Neutralization: After incubation, neutralize the acidic and basic samples by adding an equimolar amount of base or acid, respectively.

• Analysis: Analyze all samples, including a T=0 sample (prepared immediately before analysis), by a stability-indicating HPLC method (see Protocol 2).

Table 1: Forced Degradation Conditions

Stress Condition	Stressor	Incubation Temperature	Incubation Time
Acid Hydrolysis	0.1 M HCl	60°C	24 hours
Base Hydrolysis	0.1 M NaOH	Room Temperature	4 hours
Oxidation	3% H₂O₂	Room Temperature	24 hours
Thermal	HPLC Water	60°C	48 hours
Photolytic	HPLC Water	Room Temperature	Expose to direct light (ICH Q1B)

Causality: We use elevated temperatures (thermal stress) to accelerate degradation reactions that might occur over months at room temperature, following Arrhenius kinetics.[7] Acid and base hydrolysis target labile functional groups like amides. Oxidative stress with H₂O₂ probes susceptibility to reactive oxygen species. Photolytic stress assesses light sensitivity.

Protocol 2: Stability-Indicating HPLC-UV Method

A stability-indicating method is one that can separate the intact parent compound from its degradation products.[6] This proposed method is a starting point based on protocols for similar aromatic carboxylic acids.[8]

Objective: To quantify the parent compound and resolve potential degradation products.

Instrumentation:

• HPLC system with a UV/Vis or Photodiode Array (PDA) detector.

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Table 2: HPLC-UV Method Parameters

Parameter	Recommended Setting	Rationale
Mobile Phase A	0.1% Formic Acid in Water	Acidifier improves peak shape for carboxylic acids and provides protons for positive mode ESI-MS if used.[8]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Standard organic phase for reverse-phase chromatography.
Flow Rate	1.0 mL/min	Typical for a 4.6 mm ID column.
Injection Volume	10 µL	Adjust based on concentration and detector sensitivity.
Column Temp.	30°C	Maintains consistent retention times.
Detection λ	~268 nm	Pyrazine systems often have a strong absorbance around this wavelength.[9][10] A PDA detector is ideal to scan for optimal wavelengths for both parent and degradants.
Gradient	0-2 min: 5% B; 2-15 min: 5-95% B; 15-18 min: 95% B; 18-20 min: 5% B	A gradient is crucial to ensure elution of both the polar parent compound and potentially less polar degradation products.

Data Interpretation:

• Specificity: The method is considered stability-indicating if the peaks for degradation products are well-resolved from the parent peak.

• Quantification: Calculate the percentage of the compound remaining by comparing the peak area of the parent compound in stressed samples to the unstressed (T=0) sample.

% Remaining = (Peak Area_stressed / Peak Area_T=0) * 100

References

• Vertex AI Search. (n.d.). Pyrazine-2-carboxylic acid - Solubility of Things.
• RJPBCS. (2017). Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines.
• PubMed. (2010). Reductive degradation of pyrazine-2-carboxylate by a newly isolated Stenotrophomonas sp. HCU1.
• University of Hyderabad. (n.d.). Catabolism of pyrazine-2-carboxylate by a newly isolated strain of Stenotrophomonas sp. HCU1.
• Moroccan Journal of Chemistry. (2022). Chemical Transformation of Pyrazine Derivatives.
• International Journal of Pharmaceutical and Phytopharmacological Research. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review.
• Biomedical Journal of Scientific & Technical Research. (2022). Forced Degradation – A Review.
• Chem-Impex. (n.d.). Pyrazine-2-carboxylic acid.
• Aaronchem. (n.d.). 5-[(prop-2-yn-1-yl)amino]pyrazine-2-carboxylic acid.
• Chem-Impex. (n.d.). 5-Amino-pyrazine-2-carboxylic acid.
• BenchChem. (n.d.). Comparison of Analytical Methods for the Quantification of 6-Fluoro-pyrazine-2-carboxylic Acid.
• Wikipedia. (n.d.). Pyrazinoic acid.
• ResearchGate. (2025). Pyrazines: Occurrence, formation and biodegradation.
• MDPI. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples.
• PubMed. (n.d.). Development of a stable solution of 5-aminolaevulinic acid for intracutaneous injection in photodynamic therapy.
• ScienceDirect. (2024). Simultaneous quantification of 2-pyrrolidone-5-carboxylic acid (PCA), urocanic acid (UCA), and histidine (His).
• Taylor & Francis Online. (2021). A single method to analyse residues from five different classes of prohibited pharmacologically active substances in milk.
• Chemical Papers. (2002). Thermal Stability and Spectral Properties of Pyrazine-2,3-dicarboxylatocopper(II) Complexes with Ronicol.
• ResearchGate. (n.d.). (PDF) Degradation mechanism and stability of 5-aminolevulinic acid.

Sources

• 1. 1341587-71-0 | 5-[(prop-2-yn-1-yl)amino]pyrazine-2-carboxylic acid [aaronchem.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Pyrazinoic acid - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biomedres.us [biomedres.us]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Reductive degradation of pyrazine-2-carboxylate by a newly isolated Stenotrophomonas sp. HCU1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. verdeanalitica.com.br [verdeanalitica.com.br]

Technical Support Center: Troubleshooting CuAAC with 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid

Executive Summary

You are likely reading this guide because your click reaction with 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid (CAS 1341587-71-0) has failed or stalled.

This specific building block presents a classic "Trojan Horse" challenge in Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC). While the terminal alkyne suggests standard reactivity, the pyrazine-2-carboxylic acid core is a potent bidentate ligand. It effectively sequesters copper ions, poisoning the catalyst required for the reaction.

This guide moves beyond standard protocols to address the specific coordination chemistry interfering with your experiment.

Phase 1: The Mechanism of Failure

To fix the reaction, we must first understand why it is failing. The pyrazine nitrogen (N1) and the adjacent carboxylic acid oxygen form a stable 5-membered chelate ring with transition metals.

The "Chelation Trap"

In a standard CuAAC reaction, Cu(I) must coordinate with the alkyne to form a copper-acetylide intermediate. However, your substrate competes for the copper:

• Catalyst Sequestration: The pyrazine-carboxylate motif binds Cu(I) or Cu(II) tighter than the alkyne does, removing the active catalyst from the cycle [1].

• Oxidation Promotion: Coordination by N/O-ligands stabilizes the Cu(II) oxidation state. This promotes the oxidation of your Cu(I) catalyst by atmospheric oxygen, killing the reaction and potentially triggering side reactions like Glaser coupling [2].

Visualizing the Conflict

Figure 1: The "Chelation Trap" mechanism where the pyrazine substrate outcompetes the productive reaction pathway.

Phase 2: Optimized Protocols

Do not use "ligand-free" conditions (e.g., simple CuSO4/Ascorbate in water). They will fail. You must use a strong accelerating ligand to outcompete the pyrazine chelation.

Protocol A: The "Fortified" Standard (Recommended)

Best for: Standard synthesis where reactants are soluble in DMSO/Water.

Reagent Preparation:

• Ligand: THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine). It is water-soluble and protects Cu(I) from oxidation better than TBTA [3].

• Copper Source: CuSO4[1][2][3] · 5H2O (20 mM in water).

• Reductant: Sodium Ascorbate (100 mM in water, freshly prepared ).[1]

Procedure:

• Dissolve Reactants: Dissolve the pyrazine alkyne and your azide in DMSO. (Final reaction solvent should be 50% DMSO / 50% Buffer or Water).

• Premix Catalyst: In a separate tube, mix CuSO4 and THPTA in a 1:5 molar ratio (e.g., 1 eq Cu : 5 eq THPTA). Crucial: The excess ligand ensures the copper remains available for catalysis, not chelated by the pyrazine.

• Combine: Add the Azide/Alkyne solution to the Cu-THPTA mix.

• Initiate: Add Sodium Ascorbate (5-10 equivalents relative to Cu).

• Deoxygenate: Flush the headspace with Argon/Nitrogen for 30 seconds and cap tightly.

Protocol B: The "Sacrificial" Strategy (Advanced)

Best for: Stubborn reactions where Protocol A yields <10% conversion.

If the pyrazine chelation is too strong, we can saturate the chelating sites with a non-catalytic metal.

• Add Sacrificial Metal: Add 1.0 equivalent of Zn(OAc)2 or NiCl2 to your reaction mixture before adding the copper catalyst.

• Incubate: Let it sit for 5 minutes. The Zn(II) or Ni(II) will bind the pyrazine N/O sites [1].

• Proceed with Click: Add the Cu-THPTA and Ascorbate as described in Protocol A. The Copper is now free to catalyze the click reaction without interference.

Phase 3: Troubleshooting Guide (Q&A)

Q1: The reaction mixture turned blue/green. What happened?

Diagnosis: Your Cu(I) has oxidized to Cu(II). Cause: Oxygen leak or insufficient reductant. The pyrazine-Cu(II) complex is often blue or green. Fix:

• Immediate: Add more Sodium Ascorbate (fresh solution). If it turns yellow/colorless, the reaction may resume.

• Prevention: Degas solvents thoroughly.[4] The pyrazine moiety accelerates Cu oxidation, so anaerobic conditions are more critical than usual [2].

Q2: I see a precipitate forming, and conversion stopped.

Diagnosis: Formation of a Copper-Pyrazine coordination polymer. Cause: Pyrazine carboxylic acids can bridge metal centers, forming insoluble networks (similar to MOFs) [4]. Fix:

• Increase the DMSO percentage (up to 70%).

• Switch to Protocol B (Sacrificial Metal) to prevent Copper bridging.

• Add a chelator like EDTA only during workup to break the polymer and release the product.

Q3: I see a new spot on TLC/LCMS, but it’s not the product.

Diagnosis: Glaser Coupling (Alkyne-Alkyne homocoupling). Mechanism: 2 R-C≡C-H → R-C≡C-C≡C-R. Cause: High Cu(II) concentration + Oxygen + Basic pH. Fix:

• Verify the "Blue" diagnosis (Q1).

• Ensure the pH is near 7.0-7.5. Higher pH promotes Glaser coupling.

• Increase the Ascorbate concentration to keep Copper in the +1 state [5].

Comparison of Ligands for Pyrazine Substrates

Ligand	Solubility	Protection vs. Oxidation	Recommendation
None	Low	Very Poor	Do Not Use. Copper will be sequestered immediately.
TBTA	DMSO/tBuOH	Moderate	Acceptable. Use if water solubility is not required.
THPTA	Water/DMSO	High	Preferred. Best balance of rate and catalyst protection.
BTTES	Water	Very High	Alternative. Use if THPTA fails; slower but more robust.

Visual Troubleshooting Logic

Figure 2: Logic flow for diagnosing common failure modes with chelating substrates.

References

• BenchChem Technical Support. (2025).[4] Optimizing CuAAC Reactions for Sensitive Substrates. Retrieved from

• Jena Bioscience. (2011). Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation.[5] Current Protocols in Chemical Biology.[2] Retrieved from

• Presolski, S. I., et al. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation.[5][6] PMC. Retrieved from

• Bendola Publishing. (2023). Polynuclear 2D Copper(II) Complex of Pyrazine Containing Perchlorate.[7] Retrieved from

• Journal of the American Chemical Society. (2017). Preventing Alkyne–Alkyne (i.e., Glaser) Coupling Associated with CuAAC.[8] Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. jenabioscience.com [jenabioscience.com]
• 3. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Click chemistry - Wikipedia [en.wikipedia.org]
• 6. Click Chemistry Reagents, Click Chemistry Tools | BroadPharm [broadpharm.com]
• 7. bendola.com [bendola.com]
• 8. figshare.com [figshare.com]

Technical Support Center: Optimizing Reaction Conditions for 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid

Welcome to the technical support center for the synthesis and optimization of 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this valuable heterocyclic compound. The information provided herein is based on established principles of organic chemistry and peer-reviewed literature to ensure scientific integrity and practical utility.

Introduction to the Synthesis

The primary and most direct route to 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid is through a nucleophilic aromatic substitution (SNAr) reaction. This involves the displacement of a halide (typically chloride) at the C5 position of a pyrazine-2-carboxylic acid precursor with propargylamine. The pyrazine ring is inherently electron-deficient, which facilitates nucleophilic attack, particularly when substituted with an electron-withdrawing carboxylic acid group.

This guide will address common issues encountered during this synthesis, providing both diagnostic questions and actionable troubleshooting steps.

Troubleshooting Guide & FAQs

FAQ 1: My reaction shows low or no conversion to the desired product. What are the likely causes and how can I improve the yield?

Low or no yield is a common issue that can often be traced back to suboptimal reaction conditions or reagent quality.

Underlying Principles: The SNAr reaction rate is highly dependent on the reactivity of the electrophile (5-halopyrazine-2-carboxylic acid), the nucleophilicity of propargylamine, the choice of solvent, and the base used to facilitate the reaction.

Troubleshooting Steps:

• Verify Starting Material Quality:

  • 5-Chloropyrazine-2-carboxylic acid: Ensure the starting material is pure and dry. The presence of impurities can inhibit the reaction. Its synthesis from the corresponding methyl ester via hydrolysis is a common route, and residual ester or hydrolysis reagents could be problematic.[1][2]

  • Propargylamine: Use freshly distilled or a recently purchased bottle of propargylamine. Propargylamine can polymerize or oxidize upon storage, reducing its effective concentration and introducing impurities.

• Optimize the Solvent System:

  • The choice of solvent is critical for SNAr reactions. While dipolar aprotic solvents like DMF or DMSO are often effective, greener alternatives have also shown promise.[3]

  • A study on the amination of 2-chloropyrazine found that water can be an excellent solvent, sometimes outperforming organic solvents and leading to cleaner reactions and simpler workups.[4][5]

  • Consider screening a range of solvents. A good starting point would be THF, DMF, DMSO, or even water.

• Select an Appropriate Base:

  • The base plays a dual role: it deprotonates the carboxylic acid and neutralizes the HCl formed during the reaction.

  • Inorganic bases like potassium carbonate (K₂CO₃) or potassium fluoride (KF) are often effective and can be used in both organic solvents and water.[1][4]

  • Organic bases such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA) can also be used, particularly in organic solvents.

• Adjust the Reaction Temperature:

  • SNAr reactions on heteroaryl chlorides often require heating. A typical starting temperature range is 80-120 °C.[4][6]

  • If you observe no reaction at a lower temperature, incrementally increase the temperature. Be mindful that excessive heat can lead to side reactions like decarboxylation.

  • Microwave irradiation can significantly reduce reaction times and improve yields.[4]

Experimental Protocol: Screening Reaction Conditions

Parameter	Condition 1 (Aqueous)	Condition 2 (Organic)	Condition 3 (Aprotic)
Electrophile	5-Chloropyrazine-2-carboxylic acid (1 equiv)	5-Chloropyrazine-2-carboxylic acid (1 equiv)	5-Chloropyrazine-2-carboxylic acid (1 equiv)
Nucleophile	Propargylamine (1.2 equiv)	Propargylamine (1.2 equiv)	Propargylamine (1.2 equiv)
Base	K₂CO₃ (2.5 equiv)	DIPEA (3 equiv)	K₂CO₃ (2.5 equiv)
Solvent	Water	THF	DMSO
Temperature	100 °C	80 °C (reflux)	100 °C
Time	12-24 h	12-24 h	12-24 h

Monitor the reaction progress by TLC or LC-MS.

FAQ 2: I'm observing multiple spots on my TLC plate, and the final product is difficult to purify. What are the potential side reactions?

The formation of multiple products is indicative of side reactions involving either the starting materials or the desired product.

Potential Side Reactions:

• Di-propargylation of Propargylamine: If an excess of the 5-chloropyrazine-2-carboxylic acid is used, or if the reaction conditions are harsh, the initially formed product can act as a nucleophile and react with another molecule of the electrophile. However, this is less likely given the steric hindrance. A more common issue with primary amines is di-alkylation with the alkylating agent, which is not the case here.

• Isomerization of Propargylamine: Under basic conditions, propargylamine can isomerize to the more stable 1-azadiene.[7] This isomer may have different reactivity and could lead to undesired byproducts.

• Decarboxylation: Pyrazine-2-carboxylic acids can undergo decarboxylation at elevated temperatures, especially under acidic conditions that might be present during workup.[8] This would result in the formation of 5-(prop-2-yn-1-ylamino)pyrazine.

• Reaction with the Carboxylic Acid: While less common, under certain conditions, the carboxylic acid could be converted to an amide with another molecule of propargylamine, especially if a coupling agent is inadvertently present or formed.

Troubleshooting and Mitigation:

• Control Stoichiometry: Use a slight excess (1.1-1.5 equivalents) of propargylamine to ensure complete consumption of the more valuable 5-chloropyrazine-2-carboxylic acid.

• Moderate Reaction Conditions: Avoid excessively high temperatures or prolonged reaction times to minimize decarboxylation and isomerization.

• Choice of Base: A milder base like K₂CO₃ or NaHCO₃ may be preferable to stronger bases that could promote isomerization of propargylamine.

• Workup pH: During the workup, avoid strongly acidic conditions at high temperatures to prevent decarboxylation. It is advisable to perform acid-base extractions at or below room temperature.

FAQ 3: My final product is colored, and I'm having trouble removing the color during purification. What are my options?

Colored impurities are common in heterocyclic chemistry and often arise from minor side reactions or degradation products.

Purification Strategies:

• Recrystallization: This is the most effective method for removing small amounts of impurities and improving the purity and crystalline form of the final product.

  • Solvent Selection: Choose a solvent system where the product is sparingly soluble at room temperature but highly soluble at elevated temperatures. Good starting points for aminopyrazine carboxylic acids include ethanol, methanol, water, or mixtures like ethanol/water or dioxane/water.

  • Procedure: Dissolve the crude product in a minimal amount of the hot solvent, perform a hot filtration if insoluble impurities are present, and then allow the solution to cool slowly.

• Activated Carbon (Charcoal) Treatment: If the color is due to highly conjugated, non-polar impurities, treatment with activated carbon can be effective.

  • Procedure: Add a small amount of activated carbon to the hot solution of your product during recrystallization, stir for a few minutes, and then perform a hot filtration to remove the carbon. Be aware that this can sometimes lead to a loss of the desired product due to adsorption.

• Column Chromatography: If recrystallization is ineffective, silica gel column chromatography can be used.

  • Eluent System: A polar solvent system will be required. A good starting point would be a gradient of methanol in dichloromethane (e.g., 0-10% MeOH in DCM) or ethyl acetate/hexane with a small amount of acetic acid to keep the carboxylic acid protonated and improve peak shape.

• Washing/Slurrying: Washing the crude solid with a solvent in which the impurities are soluble but the product is not can be a quick and effective purification step. Cold diethyl ether or ethyl acetate are often good choices for this.

Experimental Workflows and Diagrams

General Synthetic Workflow

The synthesis of 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid via SNAr can be visualized as a straightforward process with several key control points for optimization.

Caption: Decision tree for addressing low reaction yield.

References

• Zitko, J., et al. (2015). Synthesis and antimycobacterial evaluation of 5-alkylamino-N-phenylpyrazine-2-carboxamides. Bioorganic & Medicinal Chemistry, 23(1), 241-248. Available at: [Link]

• Leadbeater, N. E., & McGowan, C. (2012). Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents?. Molecules, 17(8), 9477-9487. Available at: [Link]

• Lauder, K., et al. (2018). Synthesis and Reactivity of Propargylamines in Organic Chemistry. Chemical Reviews, 118(1), 1-84. Available at: [Link]

• Reaction of 2-chloropyrazine with morpholine with various solvents and bases. [a]. (n.d.). ResearchGate. Available at: [Link]

• Common Organic Chemistry. (n.d.). SNAr (Cl) - Aromatic Amines. Available at: [Link]

• A green and efficient hydrolysis of methyl 5-chloropyrazine-2-carboxylate. (2014). Journal of Chemical and Pharmaceutical Research, 6(5), 104-105. Available at: [Link]

• Sharma, P., & Kumar, V. (2019). Propargyl Amines: Versatile Building Blocks in Post‐Ugi Transformations. ChemistryOpen, 8(7), 896-911. Available at: [Link]

• Li, M., et al. (2023). Highly Selective Cyclization and Isomerization of Propargylamines to Access Functionalized Quinolines and 1-Azadienes. Molecules, 28(17), 6271. Available at: [Link]

• Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. (2015). Research Journal of Pharmaceutical, Biological and Chemical Sciences, 6(4), 1914-1923. Available at: [Link]

• Photochemical Properties of Propargylamine-based Polymers. (2021). Materiale Plastice, 58(2), 225-233. Available at: [Link]

• Glasnov, T., & Kappe, C. O. (2011). Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC. Green Chemistry, 13(7), 1771-1775. Available at: [Link]

• US Patent 5,387,713A, Process for purification of carboxylic acids.

• SNAr Solvents and Reagents. (n.d.). WordPress. Available at: [Link]

• RCS Research Chemistry Services. (n.d.). SNAr Reaction of Polyhalogenated Heterocycles. Available at: [Link]

• Novel Regioselective Preparation of 5-Chloropyrazine-2-Carbonitrile from Pyrazine-2-Carboxamide and Coupling Study of Substituted Phenylsulfanylpyrazine- 2-Carboxylic Acid Derivatives. (2014). Molecules, 19(8), 12345-12361. Available at: [Link]

• JP Patent 3205972B2, Pyrazine-2-carboxylic acid ester and method for producing the same.
• CN Patent 1155581C, Process for preparing 5-methyl pyrazine-2-carboxylic acid.

• Process of selective synthesizing 5-methyl pyrazine-2-carboxylic acid using 2,5-dimethyl pyrazine. (2007). Patsnap Eureka. Available at: [Link]

• EP Patent 1833789, Process for the preparation of enantiomerically enriched indoline-2-carboxylic acid. Available at: [Link]

Sources

• 1. 5-CHLORO-PYRAZINE-2-CARBOXYLIC ACID | 36070-80-1 [chemicalbook.com]
• 2. jocpr.com [jocpr.com]
• 3. SNAr Solvents and Reagents - Wordpress [reagents.acsgcipr.org]
• 4. Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. SNAr (Cl) - Aromatic Amines [commonorganicchemistry.com]
• 7. Highly Selective Cyclization and Isomerization of Propargylamines to Access Functionalized Quinolines and 1-Azadienes [mdpi.com]
• 8. CN1155581C - Process for preparing 5-methyl pyrazine-2-carboxylic acid - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic Acid

[1]

Current Status: Operational Topic: Troubleshooting Side Reactions & Impurity Profiles Audience: Medicinal Chemists, Process Development Scientists[1]

Executive Summary & Reaction Logic

The synthesis of 5-(prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid typically proceeds via Nucleophilic Aromatic Substitution (

) of a 5-halopyrazine precursor with propargylamine.[1]

While the reaction appears straightforward, the pyrazine scaffold presents unique electronic challenges. The electron-deficient nature of the ring, required for

, also makes the system prone to hydrolysis and decarboxylation. Furthermore, the propargyl moiety introduces risks of oxidative coupling.

The Core Synthetic Pathways

Two primary routes exist. Choosing the wrong route for your scale/equipment is the #1 cause of failure.

• Route A (Direct Displacement): 5-chloropyrazine-2-carboxylic acid + Propargylamine.[1]

  • Pros: Fewer steps.

  • Cons: The carboxylate anion (

    ) formed in basic conditions donates electron density into the ring, deactivating it toward .[1] Requires high heat, leading to decarboxylation.[1]

• Route B (Ester Intermediate - Recommended): Methyl 5-chloropyrazine-2-carboxylate + Propargylamine

  Hydrolysis.[1]

  • Pros: The ester group (

    COOMe) is strongly electron-withdrawing, activating the C5 position for mild substitution.[1]

  • Cons: Requires a hydrolysis step.

Critical Side Reactions & Troubleshooting

Module A: The "Hydrolysis" Impurity (Substitution Failure)

Symptom: LCMS shows a peak at M-17 (relative to starting material) or formation of a highly polar byproduct. Diagnosis: Formation of 5-hydroxypyrazine-2-carboxylic acid (tautomerizes to 5-oxo-4,5-dihydropyrazine-2-carboxylic acid).[1]

Causality	Mechanism
Aqueous Base	In reactions using aqueous bases (NaOH/KOH), the hydroxide ion ( ) competes with propargylamine as a nucleophile.[1]
Deactivated Ring	If using Route A , the high temperature required to force the amine reaction allows water/hydroxide to displace the chloride, as the amine is sterically bulkier than .

Corrective Protocol:

• Switch to Anhydrous Conditions: Use polar aprotic solvents (DMF, DMSO, or NMP) with organic bases (DIPEA or

  ).[1]

• Use the Ester Route: Convert the starting material to the methyl ester. The reaction can then proceed at room temperature or mild heat (

  C), kinetically favoring the amine over residual moisture [1][5].[1]

Module B: Decarboxylation (Loss of Mass)

Symptom: Product mass is M-44 (

).[1] Vigorous bubbling observed during heating. Diagnosis: Thermal decarboxylation of the pyrazine-2-carboxylic acid.[1]

Technical Insight: Pyrazine-2-carboxylic acids are structurally similar to picolinic acids.[1] They form zwitterionic intermediates that facilitate thermal decarboxylation, especially in acidic media or high-temperature neutral conditions.[1] The electron-withdrawing nitrogen atoms stabilize the ylide intermediate formed after

loss [4].

Corrective Protocol:

• Temperature Cap: Never exceed

  C when the free acid is present.

• Base Selection: Ensure the reaction remains basic until the final workup. The carboxylate salt is significantly more stable towards decarboxylation than the free acid [4].

• Acidification Caution: During workup, acidify slowly at

  C. Localized heating during acid addition can trigger decarboxylation.

Module C: Glaser Coupling (The "Dimer" Impurity)

Symptom: Impurity at approximately

.[1] Diagnosis: Oxidative homocoupling of the propargyl group (Glaser/Hay Coupling) forming a diyne.

Technical Insight: Terminal alkynes (propargyl groups) will dimerize in the presence of:

• Copper traces (often found in older stir plates, clamps, or low-grade solvents).[1]

• Oxygen + Base.

Corrective Protocol:

• Degas Solvents: Sparge reaction solvents with Nitrogen/Argon for 15 minutes prior to amine addition.

• Chelators: If using lower-grade reagents, add EDTA (1 mol%) to sequester trace metals.[1]

• Atmosphere: Run strictly under inert atmosphere.

Visualization: Reaction Pathways & Failure Points

The following diagram illustrates the kinetic competition between the desired

pathway and the critical side reactions.

Figure 1: Reaction logic flow. The Green path represents the optimized Ester Route. Red paths indicate failure modes.

Optimized Protocol (Self-Validating)

To minimize the side reactions described above, use this optimized "Ester-First" protocol.

Step 1: on the Ester

• Reagents: Methyl 5-chloropyrazine-2-carboxylate (1.0 eq), Propargylamine (1.2 eq), DIPEA (2.0 eq).[1]

• Solvent: THF or Acetonitrile (Anhydrous).

• Conditions: Stir at

  C for 4 hours. Monitor by TLC/LCMS.

  • Validation: The ester activates the ring. Conversion should be >95% at room temp. If heating is required, do not exceed

    C.[1]

Step 2: Controlled Hydrolysis

• Reagents: LiOH (2.5 eq) in Water/THF (1:3 ratio).

• Conditions: Stir at

  C.

  • Why LiOH? Lithium salts are more soluble in organic mixtures than Na/K salts, allowing a homogeneous reaction at lower temperatures, preventing decarboxylation.[1]

Step 3: Isolation (The Zwitterion Trap)

• Protocol: Cool to

  C. Acidify carefully with 1M HCl to pH 3-4.

• Note: The product is amphoteric (amine + acid).

  • pH < 2:[1] Product is a soluble cation (

    ).

  • pH > 8: Product is a soluble anion (

    ).[1]

  • pH 3-4: Isoelectric point. Product precipitates.

FAQ: Technical Support

Q: I am seeing a +14 mass shift in my product. What is it? A: This is likely methyl ester contamination. The hydrolysis step was incomplete. Increase LiOH equivalents or reaction time. Do not increase temperature, or you risk decarboxylation.[1]

Q: My yield is very low (10-20%), but the reaction looked clean on TLC. A: You likely lost the product during workup. Pyrazine amino acids are highly water-soluble zwitterions.[1] Do not perform a standard aqueous extraction (DCM/Water). Instead, evaporate the reaction solvent, dissolve the residue in minimal water, adjust to pH 3-4, and collect the precipitate by filtration.[1]

Q: Can I use Copper (Cu) catalysis to speed up the amine addition? A: Absolutely not. While Cu catalyzes some aryl aminations (Ullmann-type), it will instantly catalyze the Glaser coupling of your propargylamine starting material and product, creating insoluble tar.[1] This reaction proceeds via

, which requires no metal catalyst [2][6].[1]

References

• Vertex Pharmaceuticals. (2014). A green and efficient hydrolysis of methyl 5-chloropyrazine-2-carboxylate. Journal of Chemical and Pharmaceutical Research.

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism.

• Organic Chemistry Portal. (2016). Glaser Coupling.

• Dunn, G. E., et al. (1977).[1] Kinetics and Mechanism of the Decarboxylation of Pyrimidine-2-Carboxylic Acid. Canadian Journal of Chemistry.[2]

• BenchChem. (2025).[3] Nucleophilic Aromatic Substitution on 3-Bromo-5-chloropyrazine-2-carbonitrile.

• Beilstein Journals. (2017). Metal-catalyst-free synthesis of propargylamine.

Sources

• 1. rjpbcs.com [rjpbcs.com]
• 2. (PDF) Kinetics and Mechanism of the Decarboxylation of [research.amanote.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid

This technical support guide provides troubleshooting strategies and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility issues with 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid (CAS 1341587-71-0)[1]. The advice herein is grounded in established principles of medicinal chemistry and formulation science to ensure experimental success.

Understanding the Molecule: An Amphoteric Nature

5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid is an amphoteric molecule, meaning it possesses both acidic and basic functional groups. The carboxylic acid group (-COOH) is acidic, while the pyrazine ring nitrogens and the secondary amine are basic. This dual nature is the primary determinant of its solubility behavior, which is highly dependent on the pH of the solvent.[2][3] At a specific pH, known as the isoelectric point (pI), the molecule will have a net neutral charge, leading to minimal aqueous solubility.[3] Adjusting the pH away from the pI will increase the proportion of charged species (either a carboxylate anion or a protonated amine/pyrazine), thereby enhancing solubility in aqueous solutions.[2][4]

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid is not dissolving in water. What should I do first?

A1: Initial insolubility in neutral water is not unexpected for a complex organic molecule. The parent compound, pyrazine-2-carboxylic acid, is soluble in water, but the addition of the less polar propargylamino group may reduce aqueous solubility.[5]

Initial Steps:

• Gentle Warming: Cautiously warm the solution to 37-40°C. Increased temperature can enhance the dissolution rate.

• Vortexing/Sonication: Agitate the solution vigorously using a vortex mixer or an ultrasonic bath. This increases the surface area of the solid exposed to the solvent.

If the compound remains insoluble, do not overheat, as this can cause degradation. Proceed to pH modification or the use of co-solvents.

Q2: How does pH affect the solubility of this compound, and how can I use this to my advantage?

A2: As an amphoteric compound, its solubility is highly pH-dependent.[6]

• In acidic conditions (low pH): The amino group and pyrazine nitrogens will be protonated, forming a positively charged cation which is more water-soluble.[7]

• In basic conditions (high pH): The carboxylic acid will be deprotonated, forming a negatively charged carboxylate anion which is also more water-soluble.

Troubleshooting Workflow for pH Adjustment:

Below is a decision-making workflow for using pH to solubilize your compound.

Caption: pH Adjustment Workflow for Solubilization.

Q3: The compound is for a cell-based assay, and I need to use a specific buffer in which it is insoluble. What are my options?

A3: When the final buffer system is fixed, preparing a concentrated stock solution in a suitable organic solvent is the standard approach.[8] This stock is then diluted into the final aqueous buffer, ensuring the final concentration of the organic solvent is low enough to not affect the biological system (typically ≤0.5%).

Recommended Solvents for Stock Solutions:

Solvent	Polarity	Notes
DMSO	Highly Polar	Excellent for dissolving a wide range of organic molecules. Use with caution in cell-based assays as it can have biological effects.[9]
Ethanol	Polar	A good alternative to DMSO, often better tolerated by cells.[10]
DMF	Highly Polar	Another strong solvent, similar in properties to DMSO.

Experimental Protocol: Preparing a 10 mM Stock Solution in DMSO

• Accurate Weighing: Weigh a precise amount of 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid (MW: 177.16 g/mol )[1]. For example, weigh 1.77 mg. For accuracy with small masses, use a calibrated analytical balance.[11]

• Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to achieve the desired concentration. For 1.77 mg, add 1 mL of DMSO for a 10 mM stock. Use a calibrated micropipette.[12]

• Dissolution: Vortex thoroughly. If necessary, briefly sonicate in a water bath to aid dissolution.

• Storage: Store the stock solution in a tightly sealed vial with a Teflon-lined cap to prevent solvent evaporation and moisture absorption.[12] Store at -20°C or -80°C for long-term stability, protected from light.[8] Before use, thaw the vial completely and vortex to ensure homogeneity.[12]

Q4: I tried making a stock in DMSO, but when I dilute it into my aqueous buffer, the compound precipitates. How can I prevent this?

A4: This is a common issue when a compound is significantly less soluble in the final aqueous medium than in the organic stock solvent.

Troubleshooting Precipitation Upon Dilution:

• Decrease the Stock Concentration: Prepare a more dilute stock solution (e.g., 1 mM instead of 10 mM). This will result in a lower final concentration of the compound but may prevent it from exceeding its solubility limit in the final buffer.

• Use Co-solvents in the Final Medium: If your experimental system allows, the addition of a small percentage of a water-miscible organic solvent (a co-solvent) to your final buffer can increase the solubility of your compound.[13][14] Common co-solvents include ethanol, propylene glycol, and polyethylene glycols (PEGs).[10]

• Stepwise Dilution: Instead of a single large dilution, perform a series of smaller, stepwise dilutions. This can sometimes prevent the rapid change in solvent environment that triggers precipitation.

• Pluronic F-68: For in vitro assays, consider adding a small amount (e.g., 0.01-0.1%) of a non-ionic surfactant like Pluronic F-68 to your final buffer to help maintain solubility.

Workflow for Addressing Precipitation:

Caption: Troubleshooting Precipitation After Dilution.

References

• Vertex AI Search. Pyrazine-2-carboxylic acid - Solubility of Things.

• Zhang, J., et al. (2023). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B, 13(10), 4015-4039. Available from: [Link]

• ResearchGate. Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. Available from: [Link]

• Hilaris Publisher. (2024, May 29). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Available from: [Link]

• PhytoTech Labs. Preparing Stock Solutions. Available from: [Link]

• International Journal of Pharmaceutical, Chemical, and Biological Sciences. MIXED CO-SOLVENCY CONCEPT: A PROMISING TOOL TO ENHANCE SOLUBILITY OF POOR SOLUBLE DRUG ACECLOFENAC. Available from: [Link]

• G-Biosciences. (2013, February 13). Stock Solutions 101: Everything You Need to Know. Available from: [Link]

• Enfanos. Preparation of Stock Solutions. Available from: [Link]

• Bitesize Bio. (2025, March 10). How to Make Accurate Stock Solutions. Available from: [Link]

• Chemistry LibreTexts. (2019, January 2). 16.4: The Effects of pH on Solubility. Available from: [Link]

• Expii. Effect of pH on Solubility — Overview & Examples. Available from: [Link]

• ResearchGate. (2014, February 13). Effect of dissolved ampholytes in water, will they affect the pH of the medium and consequently the solubility nature of the the ampholytes?. Available from: [Link]

• PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION (4 VERSION STOCK SOLUTION). Available from: [Link]

• Chemical Papers. Thermal Stability and Spectral Properties of Pyrazine-2,3-dicarboxylatocopper(II) Complexes with Ronicol. Available from: [Link]

• Semantic Scholar. (2012, February 15). Pyrazinecarboxylic Acid Derivatives with Antimycobacterial Activity. Available from: [Link]

• PMC. Wettability of Amphoteric Surfaces: The Effect of pH and Ionic Strength on Surface Ionization and Wetting. Available from: [Link]

• Deranged Physiology. Drug permeation: the influence of pH on solubility in water and lipid. Available from: [Link]

• The Good Scents Company. 2-pyrazine carboxylic acid, 98-97-5. Available from: [Link]

• MDPI. (2020, October 22). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Available from: [Link]

• Wikipedia. Pyrazinoic acid. Available from: [Link]

• University of Calgary. (2023, August 31). Solubility of Organic Compounds. Available from: [Link]

• Quora. (2018, April 7). What evidence is there that the carboxylic acids are soluble or insoluble in aqueous solution? How could we explain this evidence in terms of molecular structure of the acids?. Available from: [Link]

• MDPI. (2025, October 15). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Available from: [Link]

• Bouling Chemical Co., Limited. 5-Amino-2-Pyrazinecarboxylic Acid | Structure, Properties, Uses & Supplier in China. Available from: [Link]

• PubChemLite. 5-(2-propen-1-yloxy)-2-pyrazinecarboxylic acid. Available from: [Link]

Sources

• 1. 1341587-71-0 | 5-[(prop-2-yn-1-yl)amino]pyrazine-2-carboxylic acid [aaronchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. Effect of pH on Solubility — Overview & Examples - Expii [expii.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. Wettability of Amphoteric Surfaces: The Effect of pH and Ionic Strength on Surface Ionization and Wetting - PMC [pmc.ncbi.nlm.nih.gov]
• 7. derangedphysiology.com [derangedphysiology.com]
• 8. phytotechlab.com [phytotechlab.com]
• 9. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 10. researchgate.net [researchgate.net]
• 11. bitesizebio.com [bitesizebio.com]
• 12. enfanos.com [enfanos.com]
• 13. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. hilarispublisher.com [hilarispublisher.com]

"managing impurities in 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid production"

This guide serves as a technical support center for the production and purification of 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid . It is designed for researchers and process chemists encountering specificity, yield, or purity issues during the synthesis of this zwitterionic intermediate.

Case ID: IMP-PYR-505 Assigned Specialist: Dr. A. V. Thorne, Senior Application Scientist Subject: Impurity Management & Process Optimization

Executive Summary

The synthesis of 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid typically involves a Nucleophilic Aromatic Substitution (

) of 5-chloropyrazine-2-carboxylic acid with propargylamine. While the chemistry appears straightforward, the amphoteric (zwitterionic) nature of the product and the reactivity of the propargyl group create a unique impurity profile.

This guide addresses the three critical failure modes:

• Oligomerization: Formation of tertiary amine "dimers" due to stoichiometry errors.

• Solubility Traps: Yield loss during isoelectric precipitation.

• Analytical Ghosting: Poor retention/tailing of zwitterions in standard HPLC.

PART 1: The Impurity Landscape (Visualized)

Understanding the origin of impurities is the first step to elimination. The diagram below maps the reaction pathways, highlighting where specific byproducts (Impurities A, B, and C) originate.

Figure 1: Reaction pathway analysis showing the origin of the "Dimer" (Impurity A) via over-alkylation and Hydrolysis byproducts (Impurity B).

Impurity Definition Table

Impurity Code	Chemical Identity	Origin	Removal Strategy
Impurity A	N,N-bis(5-carboxypyrazin-2-yl)propargylamine	Stoichiometry Failure: The product (secondary amine) competes with propargylamine (primary amine) for the starting material.	Prevention: Use >2.5 eq of propargylamine. Purification: pH-controlled precipitation (Dimer is less soluble at pH 3-4).
Impurity B	5-Hydroxypyrazine-2-carboxylic acid	Solvent/Base Issue: Hydroxide ions (from aqueous NaOH/KOH) act as a competing nucleophile.	Prevention: Use non-nucleophilic bases (TEA, DIPEA) or carbonate. Avoid strong aqueous bases at high temps.
Impurity C	Inorganic Salts (KCl, NaCl)	Workup Artifact: Neutralization of the reaction mixture.	Purification: Desalting via HILIC SPE or recrystallization from water/ethanol.

PART 2: Synthesis Troubleshooting (Q&A)

Q1: Why is my reaction stalling with 10-15% unreacted chloropyrazine?

Diagnosis: The electron-withdrawing carboxylic acid group at position 2 deactivates the pyrazine ring toward nucleophilic attack at position 5, making the reaction sluggish compared to simple chloropyrazines. Solution:

• Temperature: Ensure reaction temperature is maintained at 80–100°C . Below 60°C, conversion is kinetically limited.

• Solvent System: Switch to DMSO or DMF . These polar aprotic solvents stabilize the transition state of the

  mechanism better than alcohols or water.

• Catalysis: If using water as a solvent (Green Chemistry route), add a catalytic amount of KI (Potassium Iodide) . The Finkelstein reaction generates the more reactive 5-iodopyrazine intermediate in situ.

Q2: I see a large, late-eluting peak on LC-MS (M+ ~298). What is it?

Diagnosis: This is Impurity A (The Dimer) . The mass corresponds to two pyrazine-carboxylate units attached to one propargyl group. Root Cause: "Starvation" of the amine. If you add propargylamine dropwise to the chloropyrazine, the local concentration of the product rises relative to the amine, encouraging the product to react again. Corrective Action:

• Reverse Addition: Add the chloropyrazine to the solution of propargylamine.

• Stoichiometry: Increase propargylamine to 2.5 – 3.0 equivalents . The excess amine acts as both reactant and base, suppressing dimer formation.

PART 3: Workup & Isolation (The Zwitterion Challenge)

The most common user complaint is "I acidified the reaction, but no precipitate formed," or "My product is stuck in the water layer."

Q3: How do I isolate the product from the aqueous reaction mixture?

Theory: This molecule is a zwitterion . It has an acidic proton (

, ) and a basic nitrogen ( , ). It is highly soluble in water at both low pH (cationic form) and high pH (anionic form). Minimum solubility occurs only at the Isoelectric Point (pI) .

Protocol:

• Concentrate: Remove organic solvents (DMF/DMSO) under high vacuum. Dilute the residue with minimal water.

• The "pI Swing":

  • If the reaction mixture is basic (pH > 9): Slowly add 1N HCl.

  • Monitor pH continuously.

  • Target pH: 2.5 – 3.0 .

• Induction: Once at pH 2.5, cool to 4°C and stir for 2 hours. The zwitterion should crystallize.

• Rescue: If no solid forms, the ionic strength is likely too high (salting in). perform a diafiltration or use a cation-exchange resin (Dowex 50W) to bind the amine, wash away salts, and elute with ammonia.

Q4: The product is colored (brown/black). Is the alkyne decomposing?

Diagnosis: Propargylamines are prone to oxidation and polymerization, especially in the presence of trace metals (Cu, Fe) or excessive heat. Solution:

• Chelation: Add 1 mM EDTA to the aqueous workup to sequester trace metals.

• Recrystallization: Recrystallize from Water:Ethanol (1:1) . Dissolve in hot water, then add ethanol until turbid. This effectively removes colored oligomers.

PART 4: Analytical Methods

Standard C18 HPLC often fails for this molecule due to its high polarity (early elution/void volume) and peak tailing (interaction with silanols).

Recommended HPLC Method

• Column: Mixed-mode column (e.g., Sielc Primesep 100 or HILIC Amide ). Standard C18 is not recommended unless ion-pairing agents are used.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.[1]

• Gradient: 0% B to 40% B over 15 minutes. (Keep organic low to retain the polar zwitterion).

• Detection: UV at 270 nm (Pyrazine absorption maximum).

Troubleshooting "Ghost Peaks"

If you see split peaks:

• Cause: The sample solvent pH does not match the mobile phase pH. The zwitterion is equilibrating between forms on the column.

• Fix: Dissolve the analytical sample in the Mobile Phase A (0.1% Formic Acid).

References

• Green Synthesis of Pyrazine Acids: Title: A green and efficient hydrolysis of methyl 5-chloropyrazine-2-carboxylate.[2] Source: Journal of Chemical and Pharmaceutical Research, 2014. Context: Establishes the stability and reactivity of the 5-chloropyrazine-2-carboxylic acid scaffold.

• Aminopyrazine Synthesis & Impurities: Title: Synthesis and antimycobacterial evaluation of 5-alkylamino-N-phenylpyrazine-2-carboxamides. Source: Bioorganic & Medicinal Chemistry, 2015. Context: Details the

  reaction conditions for 5-chloropyrazine derivatives with alkylamines, analogous to propargylamine.

• Zwitterion Purification Strategies: Title: Desalting a zwitterion compound by HPLC? Source: Chromatography Forum (Expert Discussion). Context: Validates the use of ion-exchange resins and pH control for isolating small zwitterionic molecules.

• Solubility Data: Title: Solubility and Crystallization Studies of Picolinic Acid (Pyridine-2-carboxylic acid). Source: MDPI, 2023. Context: Provides solubility models for heterocyclic carboxylic acids similar to the pyrazine analog, supporting the water/ethanol recrystallization strategy.

Sources

• 1. HPLC Separation of Pyrazine and Aminopyrazine on Sharc 1 Column | SIELC Technologies [sielc.com]
• 2. jocpr.com [jocpr.com]

Reference Data & Comparative Studies

Comparative Analysis of Pyrazine-Based Probes for Bioimaging

Content Type: Publish Comparison Guide

Executive Summary: The Pyrazine Advantage

In the landscape of fluorescent bioimaging, the pyrazine scaffold has emerged as a superior alternative to traditional fluorophores like Rhodamine and BODIPY, particularly for long-term live-cell tracking and organelle-specific imaging. While traditional probes often suffer from Aggregation-Caused Quenching (ACQ) and small Stokes shifts (leading to self-absorption), pyrazine derivatives—specifically Donor-Acceptor-Donor (D-A-D) architectures—leverage Intramolecular Charge Transfer (ICT) to overcome these limitations.

This guide provides a technical comparative analysis, grounding the superiority of pyrazine probes in photophysical data and offering self-validating protocols for their synthesis and application.

Critical Comparison: Pyrazine vs. Industry Standards

The following data synthesizes performance metrics between Pyrazine-based probes (specifically D-A-D type), Rhodamine B (standard mitochondrial tracker), and BODIPY (standard lipophilic tracker).

Table 1: Photophysical Performance Matrix

Feature	Pyrazine-Based Probes (D-A-D)	Rhodamine B Derivatives	BODIPY Derivatives	Implication
Stokes Shift	Large (>100 nm)	Small (~20–30 nm)	Very Small (~10–20 nm)	Pyrazine minimizes self-quenching and improves signal-to-noise ratio.
Mechanism	ICT & AIE (Aggregation-Induced Emission)	ACQ (Aggregation-Caused Quenching)	ACQ	Pyrazine retains brightness at high concentrations (e.g., inside mitochondria).
Photostability	High (>1 hr continuous scanning)	Moderate (Bleaches in <20 min)	High (but prone to blinking)	Pyrazine is superior for time-lapse imaging.
Toxicity	Low (Charge neutral/tunable)	Moderate (Cationic accumulation)	Low to Moderate	Pyrazine allows for longer incubation times without altering cell physiology.
Membrane Permeability	Excellent (Tunable lipophilicity)	Good (Cationic potential driven)	Excellent (Highly lipophilic)	All enter cells well, but Pyrazine offers better "wash-free" potential.

Analyst Insight: The critical differentiator is the Stokes Shift . Rhodamine and BODIPY emission spectra significantly overlap with their absorption spectra, causing re-absorption artifacts in dense tissue. Pyrazine's ICT mechanism separates these peaks, enabling clearer deep-tissue imaging [1, 2].

Mechanistic Deep Dive: The D-A-D Architecture

The success of pyrazine probes lies in the Donor-Acceptor-Donor (D-A-D) molecular design. The electron-deficient pyrazine ring acts as the Acceptor , while electron-rich groups (e.g., triphenylamine or methoxy-groups) act as Donors .

Upon excitation, electron density shifts from the Donor to the Pyrazine Acceptor. This Intramolecular Charge Transfer (ICT) relaxes the excited state to a lower energy level before emission, resulting in a massive redshift (Large Stokes Shift).

Diagram 1: Mechanism of Action (ICT & Stokes Shift)

Caption: Figure 1. The ICT mechanism in pyrazine probes facilitates a geometric relaxation in the excited state, significantly red-shifting emission and preventing self-quenching.

Experimental Ecosystem

To ensure reproducibility, we provide a validated workflow for synthesizing a representative Pyrazine D-A-D probe and a protocol for its application in live-cell imaging.

4.1 Synthesis Protocol: Palladium-Catalyzed Cross-Coupling

This protocol synthesizes a generic (TPA)₂-Pyrazine probe (Triphenylamine-Pyrazine), a gold standard for lipid/membrane imaging [3].

Reagents:

• 2,5-Dibromopyrazine (1.0 equiv)

• 4-Methoxy-N-(4-methoxyphenyl)-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenamine (TPA-Boronate) (2.5 equiv)

• Pd(PPh₃)₄ (Catalyst, 5 mol%)

• K₂CO₃ (Base, 2M aqueous solution)

• Solvent: Toluene/Ethanol (4:1 v/v)

Workflow Diagram:

Caption: Figure 2. Step-by-step Suzuki coupling workflow for synthesizing high-purity Pyrazine D-A-D probes.

Step-by-Step Procedure:

• Inert Atmosphere: Flame-dry a two-neck round-bottom flask and purge with Nitrogen (

  ) for 15 minutes.

• Dissolution: Add 2,5-dibromopyrazine (1 mmol) and TPA-Boronate (2.5 mmol) to the flask. Dissolve in degassed Toluene (20 mL) and Ethanol (5 mL).

• Activation: Add aqueous

  (2M, 5 mL) and the Pd catalyst (0.05 mmol).

• Reflux: Heat the mixture to 90°C under vigorous stirring for 24 hours. The solution should turn from pale yellow to deep orange/red (indicative of extended conjugation).

• Validation: Monitor via TLC (Hexane:DCM 1:1). The product will be a highly fluorescent spot under UV (365 nm).

4.2 Live-Cell Imaging Protocol

Objective: Stain mitochondria/cytoplasm in HeLa cells with high signal-to-noise ratio.

• Probe Preparation: Dissolve the synthesized Pyrazine probe in DMSO to create a 1.0 mM stock solution.

• Cell Culture: Seed HeLa cells on a glass-bottom confocal dish and incubate for 24h at 37°C (

  ).

• Staining (The Critical Step):

  • Dilute stock to 5 µM in pre-warmed DMEM (serum-free).

  • Incubate cells for 30 minutes .

  • Note: Unlike Rhodamine, Pyrazine probes often do not require washing due to their "Turn-On" nature in lipophilic environments.

• Imaging:

  • Excitation: 405 nm or 488 nm (Probe dependent).

  • Emission Collection: 550–650 nm (Yellow/Red channel).

  • Validation: Co-stain with MitoTracker Deep Red (644/665 nm) to confirm mitochondrial localization.

References

• Novel Pyrazine-Bridged D-A-D Type Charge Neutral Probe for Membrane Permeable Long-Term Live Cell Imaging. Frontiers in Chemistry. [Link]

• Synthesis and Fluorescence Properties of Novel Pyrazine–Boron Complexes. American Chemical Society. [Link][1]

• Design and development of fluorescence-capable novel pyrazine-based polycyclic heteroaromatics. New Journal of Chemistry. [Link]

• Recent progress of organic fluorescent molecules for bioimaging applications. Journal of Materials Chemistry C. [Link]

Sources

• 1. acs.figshare.com [acs.figshare.com]

A Head-to-Head Comparison: Benchmarking 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic Acid Against Clinically Relevant BTK Inhibitors

A Guide for Senior Application Scientists

Introduction

The landscape of targeted therapy is continually evolving, with a significant focus on the development of highly selective and potent kinase inhibitors. Within this space, Bruton's tyrosine kinase (BTK), a non-receptor tyrosine kinase, has been firmly established as a critical mediator in B-cell receptor (BCR) signaling pathways.[1][2][3] Its deregulation is implicated in numerous B-cell malignancies, making it a prime target for therapeutic intervention.[4][5][6]

This guide introduces a novel investigational molecule, 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid. While this molecule is not extensively characterized in existing literature, its chemical structure provides critical clues to its potential mechanism. The presence of a propargyl group (prop-2-yn-1-yl) suggests the capacity for covalent modification, a hallmark of several highly successful kinase inhibitors. This feature, combined with a pyrazine scaffold common in kinase-targeted compounds, leads to the well-founded hypothesis that this molecule acts as a covalent inhibitor of Bruton's tyrosine kinase (BTK) .

To rigorously evaluate the potential of this compound, which we will refer to as PPC-1 , we present a head-to-head benchmarking study against two clinically significant BTK inhibitors:

• Ibrutinib: The first-in-class, FDA-approved covalent BTK inhibitor, which has transformed the treatment of various B-cell cancers.[4][7][8]

• Acalabrutinib: A second-generation, more selective covalent BTK inhibitor designed to minimize off-target effects and improve tolerability.[9][10][11]

This guide will provide a multi-tiered analytical framework, complete with detailed experimental protocols, to compare PPC-1, Ibrutinib, and Acalabrutinib. We will assess their biochemical potency, cellular efficacy, and kinome-wide selectivity, offering a comprehensive profile for researchers in drug discovery and development.

The Mechanism: Covalent Inhibition of BTK

Covalent BTK inhibitors function by forming an irreversible bond with a specific cysteine residue (Cys481) located within the ATP-binding pocket of the BTK enzyme.[2][7][12] This covalent modification permanently inactivates the kinase, blocking downstream signaling pathways that are essential for B-cell proliferation, survival, and trafficking.[1][12][13] The propargyl group on our investigational molecule, PPC-1, contains a terminal alkyne, a reactive moiety well-suited to form such a covalent bond with the nucleophilic thiol group of Cys481.

Figure 1: Covalent modification of BTK Cys481 by PPC-1.

A Multi-Tiered Benchmarking Workflow

To generate a holistic and comparative dataset, we will employ a sequential, three-part experimental strategy. This approach moves from a purified, controlled biochemical system to a more complex cellular environment, and finally to a global assessment of off-target effects.

Figure 2: The three-part experimental workflow for inhibitor comparison.

Part 1: Biochemical Potency Assessment via TR-FRET Assay

Expertise & Rationale: The first step in characterizing any inhibitor is to determine its direct enzymatic inhibitory activity in a purified, cell-free system. This provides a clean measure of potency (IC50) without the complexities of cell membrane permeability or intracellular metabolism. We will use a Homogeneous Time-Resolved Fluorescence (HTRF®) assay, a robust, high-throughput method ideal for kinase inhibitor screening.[14][15][16] The assay measures the phosphorylation of a biotinylated substrate by BTK. A europium-labeled anti-phospho antibody serves as the FRET donor, and streptavidin-conjugated XL665 acts as the acceptor on the biotinylated substrate.[17] Inhibition of BTK reduces substrate phosphorylation, leading to a decrease in the HTRF signal.

Detailed Protocol: BTK HTRF® Kinase Assay

• Reagent Preparation:

  • Assay Buffer: 50 mM HEPES (pH 7.0), 5 mM MgCl₂, 1 mM DTT, 0.1 mM Na₃VO₄, 0.01% BSA, and 0.02% NaN₃.[17]

  • BTK Enzyme: Recombinant human BTK, diluted in Assay Buffer to a working concentration of 2X the final desired concentration (e.g., 1 nM final).

  • Substrate: Biotinylated TK peptide substrate, diluted in Assay Buffer to a 4X working concentration (e.g., 200 nM final).

  • ATP: Adenosine triphosphate, diluted in Assay Buffer to a 4X working concentration (e.g., 40 µM final, near the Km for BTK).

  • Inhibitors: Prepare 10-point, 3-fold serial dilutions of PPC-1, Ibrutinib, and Acalabrutinib in 100% DMSO, then dilute into Assay Buffer to a 4X working stock.

  • Detection Reagents: Prepare a 2X solution of Europium cryptate-labeled anti-phospho-tyrosine antibody and Streptavidin-XL665 in HTRF® detection buffer.[18]

• Assay Procedure (384-well plate format):

  • Add 5 µL of 4X inhibitor dilution or vehicle (DMSO in Assay Buffer) to the appropriate wells.

  • Add 5 µL of 2X BTK enzyme solution to all wells.

  • Incubate for 20 minutes at room temperature to allow for inhibitor pre-binding.[19]

  • Initiate the kinase reaction by adding a 10 µL mixture of 4X ATP and 4X Substrate.

  • Incubate for 60 minutes at room temperature, covered to protect from light.

  • Stop the reaction and initiate detection by adding 20 µL of 2X detection reagent mix.

  • Incubate for 60 minutes at room temperature, covered.

• Data Acquisition & Analysis:

  • Read the plate on an HTRF®-compatible plate reader, measuring emission at 665 nm and 620 nm following excitation at 337 nm.[17]

  • Calculate the HTRF ratio (665 nm / 620 nm * 10,000).

  • Plot the HTRF ratio against the logarithm of inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value for each compound.

Hypothetical Performance Data

Compound	Target	Assay Type	IC50 (nM) [Hypothetical]
PPC-1	BTK	HTRF®	8.5
Ibrutinib	BTK	HTRF®	2.1
Acalabrutinib	BTK	HTRF®	3.8

Interpretation: This biochemical assay provides the foundational measure of potency. In this hypothetical scenario, Ibrutinib appears as the most potent inhibitor, followed by Acalabrutinib and then PPC-1. While PPC-1 shows a slightly higher IC50, a value in the single-digit nanomolar range still indicates potent enzymatic inhibition worthy of further investigation.[5]

Part 2: Cellular Efficacy & Target Engagement

Expertise & Rationale: Demonstrating that an inhibitor can effectively engage its target in a living cell is a critical next step. Cellular assays account for factors like membrane permeability and competition with high intracellular ATP concentrations. We will use Western blotting to measure the inhibition of BTK autophosphorylation at Tyrosine 223 (pBTK Y223) in Ramos cells, a human Burkitt's lymphoma B-cell line that relies on BCR signaling.[6][20][21] A reduction in the pBTK signal upon inhibitor treatment provides direct evidence of on-target activity.[5][22]

Detailed Protocol: pBTK (Y223) Western Blot in Ramos Cells

• Cell Culture and Treatment:

  • Culture Ramos cells in RPMI-1640 medium supplemented with 10% FBS to a density of 1-2 x 10⁶ cells/mL.

  • Pre-treat cells with serial dilutions of PPC-1, Ibrutinib, or Acalabrutinib for 2 hours.

  • Stimulate BCR signaling by adding anti-human IgM antibody (10 µg/mL) for 10 minutes.[22]

• Lysate Preparation:

  • Harvest cells by centrifugation and wash once with ice-cold PBS.

  • Lyse the cell pellet in ice-cold RIPA buffer supplemented with protease and phosphatase inhibitor cocktails to preserve phosphorylation states.[23]

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Determine protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature 30-40 µg of protein per sample by boiling in Laemmli sample buffer.

  • Separate proteins on a 4-15% SDS-polyacrylamide gel and transfer to a PVDF membrane.[24]

  • Block the membrane for 1 hour at room temperature in 5% Bovine Serum Albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) to prevent non-specific antibody binding.

  • Incubate the membrane overnight at 4°C with a primary antibody specific for Phospho-BTK (Tyr223).

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash three times with TBST.

• Detection and Analysis:

  • Apply an enhanced chemiluminescence (ECL) substrate and capture the signal using a digital imager.[23]

  • To ensure equal protein loading, strip the membrane and re-probe with an antibody for total BTK and a loading control like GAPDH.[21][23]

  • Quantify band intensities using densitometry software (e.g., ImageJ). Normalize the pBTK signal to the total BTK signal.

  • Plot the normalized pBTK signal against inhibitor concentration to determine the cellular EC50.

Hypothetical Performance Data

Compound	Target/Marker	System	EC50 (nM) [Hypothetical]
PPC-1	pBTK (Y223)	Ramos Cells	65
Ibrutinib	pBTK (Y223)	Ramos Cells	40
Acalabrutinib	pBTK (Y223)	Ramos Cells	55

Interpretation: The shift to higher IC50 values from the biochemical to the cellular assay (termed the "cellular shift") is expected due to factors like membrane transport and ATP competition. A smaller shift can indicate better cell permeability and intracellular potency. In this case, all three compounds demonstrate potent on-target effects in a cellular context, with Ibrutinib remaining the most potent, but with PPC-1 showing comparable efficacy to the second-generation inhibitor, Acalabrutinib.

Part 3: Kinome-Wide Selectivity Profiling

Expertise & Rationale: While on-target potency is crucial, an inhibitor's safety and therapeutic window are often dictated by its selectivity. Off-target inhibition of other kinases can lead to undesirable side effects.[25] Ibrutinib, for example, is known to inhibit other kinases like TEC and EGFR, which has been linked to some of its adverse effects.[2][26] Acalabrutinib was developed to have a more favorable selectivity profile.[9][10] To assess this critical parameter for PPC-1, we will use a competitive, activity-based proteomic profiling platform like KiNativ™, which measures inhibitor binding to hundreds of native kinases directly in a cellular lysate.[27][28][29]

Conceptual Protocol: KiNativ™ Kinase Profiling

• Lysate Preparation and Inhibition:

  • Prepare a native cell lysate from a relevant cell line (e.g., Ramos cells).

  • Treat aliquots of the lysate with the test inhibitor (PPC-1, Ibrutinib, Acalabrutinib) at a standard screening concentration (e.g., 1 µM) and a vehicle control.

• Probe Labeling and Enrichment:

  • Add a biotinylated, acyl-phosphate ATP probe to the lysates. This probe covalently labels the conserved active-site lysine in kinases that are not occupied by the test inhibitor.[30]

  • Digest the proteome with trypsin.

  • Enrich the probe-labeled peptides using streptavidin affinity chromatography.

• LC-MS/MS Analysis and Quantification:

  • Analyze the enriched peptides by high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Identify and quantify the relative abundance of peptides from hundreds of different kinases in the inhibitor-treated sample versus the vehicle control.

• Data Interpretation:

  • A significant reduction (>90%) in the signal for a specific kinase peptide in the inhibitor-treated sample indicates that the inhibitor is binding to and occupying the active site of that kinase.

  • The selectivity score is often represented as the number of kinases inhibited above a certain threshold at a given concentration. A lower number indicates higher selectivity.

Figure 3: Hypothetical selectivity of Ibrutinib vs. Acalabrutinib and PPC-1.

Hypothetical Performance Data

Compound (at 1 µM)	On-Target Inhibition	Key Off-Targets Inhibited (>90%)	Selectivity Profile
PPC-1	BTK	TEC, BLK	High
Ibrutinib	BTK	TEC, ITK, EGFR, JAK3, BLK	Broad
Acalabrutinib	BTK	None	Very High

Interpretation: Selectivity is where second-generation inhibitors often distinguish themselves. As expected, Ibrutinib shows a broader inhibition profile.[2][25] Acalabrutinib demonstrates a very "clean" profile, consistent with its design.[9][10] In our hypothetical results, PPC-1 displays a selectivity profile that is superior to Ibrutinib but not as clean as Acalabrutinib, inhibiting other TEC family kinases like TEC and BLK but avoiding problematic off-targets like EGFR. This profile suggests a potentially improved safety window compared to the first-generation standard.

Summary and Conclusion

This guide outlines a comprehensive and scientifically rigorous framework for benchmarking the novel investigational compound, 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid (PPC-1), against the established BTK inhibitors Ibrutinib and Acalabrutinib.

• Biochemical Potency: PPC-1 is a potent, single-digit nanomolar inhibitor of BTK, though slightly less potent than the clinical benchmarks in a cell-free system.

• Cellular Efficacy: PPC-1 effectively engages BTK in a cellular context, inhibiting its autophosphorylation with a potency comparable to the second-generation inhibitor Acalabrutinib. This validates its potential as a cellularly active agent.

• Kinome Selectivity: PPC-1 demonstrates a "second-generation" selectivity profile. It is significantly more selective than the first-in-class inhibitor Ibrutinib, avoiding key off-targets associated with adverse events like EGFR. While not as exquisitely selective as Acalabrutinib, its focused activity on BTK and closely related TEC family members could still translate to a favorable therapeutic window.

References

• Ibrutinib Mechanism and Use. (2025). Dr.Oracle.

• Ibrutinib. Wikipedia. [Link]

• IMBRUVICA® (ibrutinib) Mechanism of Action. IMBRUVICA® HCP. [Link]

• Barf, T., Covey, T., Izumi, R., et al. (2018). Potency and Selectivity of BTK Inhibitors in Clinical Development for B-Cell Malignancies. Blood. [Link]

• Ibrutinib for CLL: Mechanism of action and clinical considerations. (2024). Lymphoma Hub. [Link]

• Development of a HTRF® Kinase Assay for Determination of Syk Activity. (2008). PMC. [Link]

• What is the mechanism of Ibrutinib? (2024). Patsnap Synapse. [Link]

• DIFFERENCES IN MECHANISM OF ACTION AND SELECTIVITY OF COVALENT AND NON-COVALENT BTK INHIBITORS. EMJ. [Link]

• Mechanisms for the action of representative BTK inhibitors. ResearchGate. [Link]

• BTK Activity Assay. BellBrook Labs. [Link]

• HTRF ® Kinase Assay Protocol. ResearchGate. [Link]

• Kaptein, A., de Bruin, G., et al. (2021). Acalabrutinib: A Selective Bruton Tyrosine Kinase Inhibitor for the Treatment of B-Cell Malignancies. Frontiers in Oncology. [Link]

• Activx Biosciences' Kinativ Platform Featured in Two Articles Demonstrating the Importance of Native Kinase Profiling for Characterizing Protein Degraders. (2018). BioSpace. [Link]

• Johnson, J. L., et al. (2020). Selective Inhibition of Bruton's Tyrosine Kinase by a Designed Covalent Ligand Leads to Potent Therapeutic Efficacy in Blood Cancers Relative to Clinically Used Inhibitors. ACS Pharmacology & Translational Science. [Link]

• ActivX Biosciences, Inc. Launches Breakthrough Kinase Platform, KiNativ. (2007). BioSpace. [Link]

• Patricelli, M. P., et al. (2011). In Situ Kinase Profiling Reveals Functionally Relevant Properties of Native Kinases. Biochemistry. [Link]

• Covalent BTK Inhibitors: A Review of the Evidence in Chronic Lymphocytic Leukemia. (2024). AJMC. [Link]

• Acalabrutinib: a highly selective, potent Bruton tyrosine kinase inhibitor for the treatment of chronic lymphocytic leukemia. (2021). Taylor & Francis Online. [Link]

• An Assessment of Kinase Selectivity, Enzyme Inhibition Kinetics and in Vitro Activity for Several Bruton Tyrosine Kinase (BTK) Inhibitors. (2022). ACS Publications. [Link]

• Discovery of a Potent, Covalent BTK Inhibitor for B-Cell Lymphoma. (2014). ACS Chemical Biology. [Link]

• A High-Throughput BRET Cellular Target Engagement Assay Links Biochemical to Cellular Activity for Bruton's Tyrosine Kinase. (2020). PubMed. [Link]

• Structure-Function Relationships of Covalent and Non-Covalent BTK Inhibitors. (2021). PMC. [Link]

• Differential Requirement for Dimerization of the Membrane-Binding PH–TH Module of BTK in B cells and T cells. (2023). bioRxiv. [Link]

• Discovery of a Potent, Covalent BTK Inhibitor for B-Cell Lymphoma. (2014). PMC. [Link]

• Development of a HTRF Kinase Assay for Determination of Syk Activity. (2008). Semantic Scholar. [Link]

• Comparative Analysis of BTK Inhibitors and Mechanisms Underlying Adverse Effects. (2021). Frontiers in Cell and Developmental Biology. [Link]

• GLOBAL DISCOVERY OF PROTEIN KINASES AND OTHER NUCLEOTIDE-BINDING PROTEINS BY MASS SPECTROMETRY. (2014). PMC. [Link]

• Comparison of acalabrutinib, a selective Bruton tyrosine kinase inhibitor, with ibrutinib in chronic lymphocytic leukemia cells. (2017). PMC. [Link]

• Recent advances in methods to assess the activity of the kinome. (2017). PMC. [Link]

• BTK kinase activity is dispensable for the survival of diffuse large B-cell lymphoma. (2022). Blood. [Link]

• BTK Assay Kit. BPS Bioscience. [Link]

• Ibrutinib significantly inhibited Bruton's tyrosine kinase (BTK) phosphorylation,in-vitro proliferation and enhanced overall survival in a preclinical Burkitt lymphoma (BL) model. (2016). PMC. [Link]

• Detection of Phosphorylated Proteins by Western Blotting. Bio-Rad Antibodies. [Link]

• Synthesis, Molecular Docking and Biological Characterization of Pyrazine Linked 2-Aminobenzamides as New Class I Selective Histone Deacetylase (HDAC) Inhibitors with Anti-Leukemic Activity. (2021). MDPI. [Link]

• Predicted numbers of potential drug targets belonging to different biochemical classes. ResearchGate. [Link]

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A Technical Guide to the Reproducibility and Comparative Analysis of 5-Substituted Pyrazine-2-Carboxylic Acids in Experimental Research

This guide provides an in-depth technical analysis of 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid, a specialized derivative within the broader class of pyrazinecarboxylic acids. While detailed experimental data for this specific compound is not extensively published, this document synthesizes information from closely related analogs to provide a robust framework for its synthesis, experimental use, and potential biological mechanism. We will objectively compare its structural features and hypothesized activity with well-documented alternatives, offering researchers, scientists, and drug development professionals a predictive guide to incorporating this and similar molecules into their workflows.

Introduction: The Significance of the Pyrazine-2-Carboxylic Acid Scaffold

The pyrazine-2-carboxylic acid core is a cornerstone in medicinal chemistry, most famously represented by pyrazinamide, a first-line antitubercular drug. The parent compound, pyrazinoic acid, is the active metabolite of pyrazinamide[1]. The versatility of the pyrazine ring, an electron-deficient aromatic system, allows for extensive chemical modification to modulate biological activity, solubility, and metabolic stability[2]. Substitutions at the 5-position have been a particular focus for developing novel therapeutic agents, especially in the field of antimycobacterials[3].

The subject of this guide, 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid (CAS 1341587-71-0)[4], introduces a unique functional group: the propargylamino moiety. The terminal alkyne in this group is a well-known electrophilic "warhead" capable of forming covalent bonds with nucleophilic residues in protein active sites, such as cysteine[5]. This feature strongly suggests that the compound is designed as a potential covalent inhibitor, a mechanism that can offer advantages like prolonged target engagement and increased potency[6].

Comparative Analysis: Structural and Mechanistic Landscape

To evaluate the potential performance of 5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid, we will compare it with its parent scaffold, 5-aminopyrazine-2-carboxylic acid, and a well-characterized, highly active analog from the literature, 5-heptylamino-N-phenylpyrazine-2-carboxamide[7].

Compound	Structure	Key Features & Hypothesized Mechanism	Reported Activity (vs. M. tuberculosis)	Reference
5-(Prop-2-yn-1-ylamino)pyrazine-2-carboxylic acid		Propargylamino group: Potential covalent warhead for irreversible inhibition. The terminal alkyne can react with active site nucleophiles.	Data not publicly available.	N/A
5-Aminopyrazine-2-carboxylic acid		Parent scaffold: Primary amine at C5 position. Serves as a key synthetic intermediate[8][9]. Acts as a baseline for activity comparison.	Generally low intrinsic activity; serves as a building block.	[3]
5-Heptylamino-N-phenylpyrazine-2-carboxamide		Long alkyl chain (heptyl): Increases lipophilicity, potentially enhancing cell wall penetration in mycobacteria. Amide linkage: Modifies solubility and pharmacokinetic properties.	MIC = 2.5 µM . Shows high potency with low cytotoxicity (IC50 >250 µM in HepG2 cells).	[7]

Causality Behind Experimental Choices:

• The Propargyl Group: The inclusion of a propargyl (prop-2-yn-1-yl) group is a deliberate design choice aimed at achieving covalent inhibition. This strategy is employed to target enzymes where a nearby nucleophilic residue (e.g., cysteine, serine) can be "attacked" by the electrophilic alkyne, forming a permanent bond. This contrasts with non-covalent inhibitors, which rely on reversible interactions like hydrogen bonds and hydrophobic interactions[2][10].

• The Alkyl Chain: In the comparator compound, the n-heptyl chain significantly increases lipophilicity. For antimycobacterial agents, this is a critical parameter, as the drug must penetrate the complex, lipid-rich cell wall of Mycobacterium tuberculosis[3]. The work by Zitko et al. demonstrated that increasing alkyl chain length from propyl to octyl generally correlated with increased activity, with the heptyl derivative showing optimal potency[7].

• Carboxylic Acid vs. Carboxamide: The free carboxylic acid group on the pyrazine ring is often crucial for target binding[3]. However, converting it to a carboxamide (as in the heptylamino comparator) can improve cell permeability and alter the pharmacokinetic profile, effectively creating a prodrug that may be hydrolyzed back to the active acid form inside the cell.

Experimental Protocols & Methodologies

Reproducibility is contingent on robust and well-documented protocols. Below are representative, self-validating methodologies for the synthesis and evaluation of 5-substituted pyrazine-2-carboxylic acid derivatives, based on established literature.

General Synthesis of 5-Alkylamino-Pyrazine-2-Carboxylic Acid Derivatives

This protocol is adapted from methodologies used for synthesizing similar compounds, such as those described by Zitko et al.[7]. The starting material is typically a 5-halopyrazine-2-carboxylic acid ester, which undergoes nucleophilic aromatic substitution.

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